3-[2-(methylamino)ethyl]-1H-indol-4-ol

• CAS: 28363-70-4

Core Science & Biosynthesis

In Vitro Pharmacological Profile of 3-[2-(methylamino)ethyl]-1H-indol-4-ol (Norpsilocin): Receptor Binding, Signaling Bias, and Pharmacokinetic Dynamics

Executive Summary

3-[2-(methylamino)ethyl]-1H-indol-4-ol, commonly known as norpsilocin or 4-hydroxy-N-methyltryptamine (4-HO-NMT), is a secondary amine tryptamine alkaloid. It occurs naturally as a dephosphorylated metabolite of baeocystin in Psilocybe mushrooms[1] and is generated in vitro via CYP2D6-mediated N-demethylation of psilocin[2]. Despite demonstrating high-affinity, full agonism at the serotonin 5-HT2A receptor in vitro—often exceeding the potency of psilocin—norpsilocin paradoxically fails to induce the head-twitch response (HTR) in vivo, a standard behavioral proxy for central psychedelic activity[3],[4]. This whitepaper delineates the in vitro pharmacological profile of norpsilocin, exploring its receptor binding kinetics, Gq-coupled signaling efficacy, and the self-validating methodologies required for its characterization.

Chemical Identity & Pharmacokinetic Context

Norpsilocin differs from psilocin (4-HO-DMT) solely by the absence of one N-methyl group, rendering it a secondary amine[4]. This subtle structural variation does not diminish its receptor pharmacodynamics; rather, it significantly alters its pharmacokinetic bioavailability[4].

The causality behind its in vivo inactivity lies in its metabolic vulnerability. Secondary amines like norpsilocin are highly susceptible to rapid oxidative deamination by monoamine oxidase (MAO). This rapid peripheral degradation likely prevents sufficient concentrations of the compound from crossing the blood-brain barrier (BBB) to elicit centrally mediated psychedelic effects[4]. Consequently, norpsilocin acts primarily as a peripherally selective 5-HT2A agonist in vivo, despite its potent central receptor affinity in vitro[4].

In Vitro Receptor Binding & Functional Efficacy

Quantitative Pharmacological Data

Norpsilocin exhibits a robust binding affinity for the 5-HT2A receptor, alongside interactions with 5-HT1A, 5-HT2B, and 5-HT2C subtypes[3]. In functional assays measuring intracellular calcium mobilization, norpsilocin acts as a near-full to full agonist at the human 5-HT2A receptor, with an EC50 value comparable to or lower than that of psilocin[1],[3].

Table 1: In Vitro Pharmacological Profile of Norpsilocin vs. Psilocin

Compound	Target Receptor	Assay Type	Parameter	Value	Reference
Norpsilocin	h5-HT2A	Calcium Mobilization	EC50	13 - 19 nM	[1],[3]
Norpsilocin	h5-HT2A	Calcium Mobilization	Emax	82% - 100%	[3]
Psilocin	h5-HT2A	Calcium Mobilization	EC50	8 - 21 nM	[3]
Norpsilocin	h5-HT1A	Radioligand Binding	Ki	High nM	[3],[4]
Norpsilocin	h5-HT2B	Radioligand Binding	Ki	Low µM	[5]

The "Potency vs. Psychoactivity" Paradox

The divergence between norpsilocin's in vitro potency and in vivo inactivity is a critical case study in drug development. While the compound successfully recruits β-arrestin-2 and activates the Gq/11 pathway in vitro[3], its secondary amine structure creates a pharmacokinetic bottleneck. To visualize this relationship, the following diagram maps the receptor signaling pathways against the metabolic degradation routes that sequester its effects to the periphery.

Fig 1. 5-HT2A signaling and rapid metabolic degradation pathways of norpsilocin.

Self-Validating Experimental Methodologies

To ensure scientific integrity, the in vitro characterization of norpsilocin must employ self-validating assay systems. The inclusion of internal controls, reference standards, and signal-to-noise validation (Z'-factor) ensures that the data reflects true pharmacological causality rather than assay artifact.

Fig 2. Self-validating in vitro pharmacological workflow for 5-HT2A profiling.

Protocol 1: Radioligand Displacement Assay (5-HT2A Affinity)

Objective: Determine the equilibrium inhibition constant (Ki) of norpsilocin at the human 5-HT2A receptor. Causality & Design: We utilize CHO-K1 cells stably expressing h5-HT2A to isolate the receptor variable. [3H]Ketanserin, a selective 5-HT2A antagonist, is used as the radioligand. Because the 4-hydroxy group of norpsilocin is prone to rapid oxidation (forming inactive quinones), ascorbic acid (0.1%) is added to the assay buffer to preserve compound integrity during the incubation phase. Step-by-Step Workflow:

• Preparation: Harvest CHO-K1 h5-HT2A cell membranes and resuspend in assay buffer (50 mM Tris-HCl, 10 mM MgCl2, 0.1 mM EDTA, 0.1% ascorbic acid, pH 7.4).

• Incubation: Combine 50 µg of membrane protein, 2 nM [3H]Ketanserin, and varying concentrations of norpsilocin (10^-11 to 10^-4 M) in a 96-well plate.

• Self-Validation Control: Designate specific wells for Non-Specific Binding (NSB) by adding 10 µM unlabelled mianserin. Include a known reference agonist (e.g., serotonin or DOI) in a parallel dilution series to validate assay sensitivity.

• Filtration: Incubate for 60 minutes at 37°C to reach equilibrium. Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.3% polyethyleneimine (PEI). Causality: PEI neutralizes the negative charge of the glass fibers, reducing non-specific adhesion of the positively charged tryptamine ligands.

• Quantification: Wash filters three times with ice-cold buffer, dry, and measure retained radioactivity using a liquid scintillation counter.

• Analysis: Calculate the IC50 using a 4-parameter logistic non-linear regression. Convert IC50 to Ki using the Cheng-Prusoff equation. The assay is only validated if the reference standard's Ki falls within 0.5 log units of established historical data.

Protocol 2: Intracellular Calcium Mobilization Assay (Gq-Coupled Efficacy)

Objective: Quantify the functional agonism (EC50 and Emax) of norpsilocin via the Gq/11-PLC-IP3 pathway. Causality & Design: 5-HT2A activation couples to Gq, leading to calcium release from the endoplasmic reticulum. We measure this kinetically using Fluo-4 AM, a fluorogenic calcium-binding dye. Step-by-Step Workflow:

• Cell Seeding: Seed HEK293 cells stably expressing h5-HT2A into black, clear-bottom 384-well plates at 15,000 cells/well. Incubate overnight at 37°C.

• Dye Loading: Remove culture media and add 20 µL of Fluo-4 AM loading buffer. Causality: The buffer must contain 2.5 mM probenecid to inhibit organic anion transporters, preventing the premature efflux of the Fluo-4 dye from the intracellular space. Incubate for 60 minutes at 37°C in the dark.

• Self-Validation Baseline: Transfer the plate to a Fluorescent Imaging Plate Reader (FLIPR). Record baseline fluorescence (Ex/Em = 488/525 nm) for 10 seconds prior to compound addition to establish the noise floor. Calculate the Z'-factor; the plate is validated for high-throughput integrity only if Z' > 0.5.

• Compound Addition: Inject norpsilocin (various concentrations) automatically. In parallel wells, inject 10 µM 5-HT as the 100% Emax positive control, and buffer alone as the negative control.

• Kinetic Measurement: Record fluorescence continuously for 3 minutes to capture the transient calcium spike.

• Analysis: Plot the peak baseline-subtracted fluorescence against the log concentration of norpsilocin. Normalize the Emax as a percentage of the maximal 5-HT response[3].

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The Pharmacodynamics and Bioavailability Paradox of Norpsilocin (3-[2-(methylamino)ethyl]-1H-indol-4-ol) at the 5-HT2A Receptor

Executive Summary

In the landscape of neuropharmacology and psychedelic drug development, 3-[2-(methylamino)ethyl]-1H-indol-4-ol , commonly known as norpsilocin (4-HO-NMT), presents a fascinating pharmacokinetic-pharmacodynamic (PK/PD) disconnect. As the primary dephosphorylated metabolite of the mushroom alkaloid baeocystin, norpsilocin exhibits highly potent, low-nanomolar binding affinity and near-full agonism at the serotonin 2A (5-HT2A) receptor in vitro[1].

However, despite this robust receptor engagement, norpsilocin fails to induce the head-twitch response (HTR) in murine models—the gold-standard behavioral proxy for centrally mediated psychedelic effects[1][2]. As a Senior Application Scientist, I have structured this whitepaper to dissect the mechanistic causality behind this paradox, detailing the structural biology, the in vivo bioavailability barriers, and the rigorous experimental protocols required to validate these findings.

Structural Pharmacology and Receptor Binding Affinity

Norpsilocin differs from psilocin (the active metabolite of psilocybin) by a single structural feature: it possesses a secondary methylamine group rather than a tertiary dimethylamine group[2][3].

The Orthosteric Binding Pocket

At the 5-HT2A receptor, the binding of tryptamines is primarily driven by two critical interactions within the orthosteric site:

• Hydrogen Bonding: The 4-hydroxy group of the indole ring anchors to Ser242 in Transmembrane Helix 5 (TM5).

• Ionic Interaction: The protonated amine group forms a critical salt bridge with Asp155 in Transmembrane Helix 3 (TM3).

The removal of one N-methyl group does not sterically hinder this interaction. In fact, in vitro functional assays demonstrate that norpsilocin is an exceptionally potent ligand for Gαq-mediated calcium mobilization, exhibiting an EC50 of ~22 nM, which is highly comparable to psilocin (~13 nM)[4]. It acts as a near-full agonist, proving that the secondary amine fully preserves receptor pharmacodynamics[2].

Caption: 5-HT2A receptor signaling cascades activated by norpsilocin binding.

The Bioavailability Paradox: Why No Head-Twitch Response?

If norpsilocin is a potent 5-HT2A agonist, why does it lack psychedelic-like effects in vivo?

The absence of the HTR in mice administered norpsilocin strongly suggests that the secondary methylamine group severely limits central nervous system (CNS) bioavailability[2][3]. The causality behind this lies in the physicochemical properties of secondary vs. tertiary amines:

• Lipophilicity and BBB Penetration: Secondary amines generally have lower lipophilicity (lower LogP) compared to their tertiary counterparts, reducing passive diffusion across the blood-brain barrier (BBB).

• Metabolic Vulnerability: The secondary amine is highly susceptible to rapid oxidative deamination by peripheral Monoamine Oxidase (MAO) enzymes before it can achieve therapeutic concentrations in the CNS.

Structure-Activity Relationship (SAR) Resolution

To definitively prove that the lack of HTR is a pharmacokinetic (PK) issue rather than a pharmacodynamic (PD) one, researchers synthesized norpsilocin analogues with extended alkyl chains. Extending the N-methyl group by just one carbon to an N-ethyl group (4-HO-NET) increases lipophilicity and completely restores psilocin-like HTR activity (ED50 = 1.4 mg/kg)[2][3].

Quantitative Data Summary

The following table synthesizes the critical pharmacological metrics comparing psilocin, norpsilocin, and the synthetic N-ethyl analogue:

Compound	Amine Structure	5-HT2A Functional Efficacy (Ca2+ EC50)	In Vivo HTR Activity (ED50)
Psilocin	Tertiary (N,N-dimethyl)	~13 nM	~1.0 mg/kg
Norpsilocin	Secondary (N-methyl)	~22 nM	Inactive
4-HO-NET	Secondary (N-ethyl)	~15 nM	~1.4 mg/kg

Data synthesized from in vitro and behavioral proxy assays[2][4].

Self-Validating Experimental Protocols

To rigorously evaluate the binding affinity and behavioral effects of tryptamines like norpsilocin, the following field-proven methodologies must be employed. These protocols are designed with internal controls to ensure self-validation.

Protocol A: Radioligand Competition Binding Assay (5-HT2A)

Purpose: To determine the inhibition constant (Ki) of norpsilocin at the 5-HT2A receptor.

• Membrane Preparation: Isolate cell membranes from HEK293 cells stably expressing the human 5-HT2A receptor.

  • Causality: Using isolated membranes rather than whole cells removes cytosolic metabolic enzymes that could prematurely degrade the test ligand, ensuring we measure pure thermodynamic binding affinity.

• Incubation Matrix: Mix 50 µg of membrane protein with 1 nM of [3H]Ketanserin (a radiolabeled antagonist) and varying concentrations of norpsilocin (10⁻¹¹ to 10⁻⁴ M) in a Tris-HCl buffer (pH 7.4).

  • Causality: We utilize an antagonist radioligand ([3H]Ketanserin) because it labels the entire receptor population (both G-protein coupled and uncoupled states), providing a comprehensive measure of total receptor affinity[5].

• Equilibration: Incubate the microplates at 37°C for 60 minutes to achieve steady-state thermodynamic equilibrium.

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters. Crucial Step: Pre-soak the filters in 0.3% polyethylenimine (PEI) for 30 minutes prior to use.

  • Causality: Tryptamines are highly lipophilic and will bind non-specifically to bare glass fibers. PEI coats the fibers with a dense positive charge, repelling the protonated amines of the ligands and drastically reducing background noise, thereby increasing the signal-to-noise ratio.

• Quantification: Wash filters with ice-cold buffer, extract into scintillation fluid, and measure retained radioactivity. Calculate the Ki using the Cheng-Prusoff equation.

Protocol B: Mouse Head-Twitch Response (HTR) Assay

Purpose: To assess the CNS-penetrant, 5-HT2A-mediated psychedelic-like effects.

• Habituation: Place male C57BL/6J mice into the magnetometer enclosures or observation chambers for 30 minutes prior to dosing.

  • Causality: Handling and novel environments induce stress-related baseline head twitches. Habituation eliminates this artifact, ensuring observed twitches are strictly drug-induced.

• Administration: Administer norpsilocin (or 4-HO-NET) via intraperitoneal (i.p.) injection.

• Data Acquisition: Record HTR events for 60 minutes post-injection using high-speed cameras or head-mounted magnetometers.

• Antagonist Validation (Self-Validating Step): In a parallel cohort, pre-treat the mice with 0.1 mg/kg of M100907 (a highly selective 5-HT2A antagonist) 15 minutes before administering the tryptamine.

  • Causality: If the test compound induces HTR, the M100907 pre-treatment must completely abolish the response. This proves definitively that the behavioral phenotype is mediated exclusively by the 5-HT2A receptor and is not an off-target motor artifact.

Caption: Experimental workflow for evaluating tryptamine pharmacodynamics and pharmacokinetics.

Conclusion

The evaluation of 3-[2-(methylamino)ethyl]-1H-indol-4-ol (norpsilocin) provides a masterclass in the distinction between intrinsic receptor efficacy and in vivo bioavailability. While it acts as a highly potent 5-HT2A agonist at the molecular level, its secondary amine structure acts as a pharmacokinetic barrier, preventing central psychedelic effects. Understanding this dynamic is critical for drug development professionals aiming to engineer novel serotonergic therapeutics with targeted CNS penetration profiles.

References[1] Wikipedia Contributors. "Norpsilocin." Wikipedia, The Free Encyclopedia. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHkXLoeWpe8Sk1p4opC0ihdNtC1unvF3XR1-knyrl9_iXW4-kqB2_LKJHkzd560oYyxqjnMyZc3MWa-lZ4fGtJxIaTZJBydzCNE3yTOpCqO18bhsY8S0WujrHiF6rA7f7qeuiI=[2] Sherwood, A. M., et al. (2024). "Psychedelic-like Activity of Norpsilocin Analogues." ACS Chemical Neuroscience. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFD3GW2V83EjdO0M7qFCa576c01dsdoPo60X-tpQDljglIiOnwsXZHVNI8-QhBhJTM7JySAbV2rsHqBTgmUbvXBCBrHFD7m9aHalN0ZoFXP0cMe_vLM1lGs-RIWIUPPAizW_IJth5RfeSX5Hf3Q4v2Om4ddaQ==[3] Sherwood, A. M., et al. (2024). "Psychedelic-like Activity of Norpsilocin Analogues." PubMed - NIH. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFoLBaSTkGQB_DCDKuFrn7vVlLBoXTI3F79DeXFZY7i55psYXYG7fmdrrIlp2YZZdVtdl6BJMonp9xdvdT9eCnsikZmsQ_8Go2nJMM0FT7WpHohz_ba8Y4n-jsyCH2bxIYShyXS[4] Glatfelter, G. C., et al. (2022). "Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice." PMC - NIH. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHFaWlzb-2BboJzZgtjO2da_yXIdoO0mrKqwTJY8wF3RoyYAzpt_B_vwEeU3QaFy8gIP84OZPkb8ehJ1_nVwPckkmlJChijipEydcqPZ8_AjmEHZgez_vng8AoG5WSp80sfGGE7lTDyaaYapb4=[5] Shah, et al. (2023). "Pharmacological and behavioral effects of tryptamines present in psilocybin-containing mushrooms." bioRxiv. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFFeSvjKhaeIybrJxG9t0GODVYNq3EwYcFovENe_H1mKKcn-UKy1Hoj6HnRP8FJ1rf2AZ8VpFPoc6l0yP9pYFwjvfQzaHun2G8Jmw4Sg0777DPll_EyQp1G8pJ80-WpeuJdcazxeJOWXe8vlQhn7nANl4DAmPSdJiqyzyUDzUs7Mg==

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The Pharmacokinetic and Metabolic Journey of Psilocin: A Technical Guide for Researchers

An In-depth Exploration of 3-[2-(methylamino)ethyl]-1H-indol-4-ol (Psilocin)

Introduction

3-[2-(methylamino)ethyl]-1H-indol-4-ol, commonly known as psilocin, is the principal psychoactive metabolite of psilocybin, a naturally occurring psychedelic compound found in mushrooms of the genus Psilocybe. Following ingestion, psilocybin, a prodrug, undergoes rapid dephosphorylation to yield psilocin, the pharmacologically active agent responsible for the characteristic psychedelic effects.[1][2] An understanding of the pharmacokinetics and metabolism of psilocin is paramount for the advancement of its potential therapeutic applications, ensuring both safety and efficacy in clinical settings. This technical guide provides a comprehensive overview of the absorption, distribution, metabolism, and excretion (ADME) of psilocin, intended for researchers, scientists, and drug development professionals.

Pharmacokinetic Profile

The journey of psilocin through the body is characterized by rapid absorption, extensive distribution, and a relatively short elimination half-life.

Absorption

Following oral administration of psilocybin, psilocin is readily absorbed, with peak plasma concentrations (Tmax) typically observed between 1.8 to 4 hours.[3][4] The maximum concentration (Cmax) of psilocin in the plasma is dose-dependent.[3][4] One study has reported the oral bioavailability of psilocin to be approximately 52.7 ± 20%.[3][4] It is important to note that after oral administration of psilocybin, the parent compound is generally not detected in plasma or urine, indicating a complete conversion to psilocin before entering systemic circulation.[5][6]

Distribution

Psilocin exhibits a large volume of distribution, with reported values ranging from 277 ± 92 L to 1016 L.[3][4] This suggests significant distribution of the compound into various tissues throughout the body.[3][4] As a lipophilic molecule, psilocin readily crosses the blood-brain barrier to exert its effects on the central nervous system.[7]

Metabolism

The metabolism of psilocin is a complex process involving multiple enzymatic pathways, primarily occurring in the liver. The key enzymes and metabolic routes are detailed below.

Phase I metabolism of psilocin involves oxidation and demethylation reactions, primarily mediated by monoamine oxidase (MAO) and cytochrome P450 (CYP) enzymes.[3][8]

• Monoamine Oxidase (MAO): MAO-A is a key enzyme in the metabolism of psilocin.[9][10] It catalyzes the oxidative deamination of psilocin to form an intermediate metabolite, 4-hydroxyindole-3-acetaldehyde (4-HIA).[2][10] This intermediate is then further oxidized by aldehyde dehydrogenase (ALDH) and aldehyde oxidase (AO) to the major inactive metabolite, 4-hydroxyindole-3-acetic acid (4-HIAA).[10] Another minor metabolite, 4-hydroxytryptophol (4-HTP), can also be formed from 4-HIA.[8][9]

• Cytochrome P450 (CYP) Enzymes: Several CYP isoforms are involved in psilocin metabolism, with CYP2D6 playing a significant role.[3][8][9] CYP3A4 also contributes to its metabolism.[3][8][9] In vitro studies have shown that recombinant CYP2D6 can extensively metabolize psilocin.[8][9] CYP2D6 is responsible for the formation of the putative metabolite norpsilocin (N-demethyl-4-hydroxytryptamine) and an oxidized metabolite.[9][11]

Phase II metabolism involves the conjugation of psilocin with endogenous molecules to increase their water solubility and facilitate their excretion.

• Glucuronidation: The primary Phase II metabolic pathway for psilocin is glucuronidation, leading to the formation of psilocin-O-glucuronide.[2][12][13] This is a major urinary metabolite.[2][13] The UDP-glucuronosyltransferase (UGT) enzymes, specifically UGT1A10 (highly expressed in the small intestine) and UGT1A9 (highly expressed in the liver), are the main catalysts for this reaction.[7][14][15] Plasma concentrations of conjugated psilocin have been found to be approximately four times higher than free psilocin.[7]

Excretion

Psilocin and its metabolites are primarily excreted in the urine.[2][7] A significant portion of an administered dose of psilocybin is excreted as psilocin-O-glucuronide within the first 24 hours.[7] Only a small fraction of the dose is eliminated as unconjugated psilocin in the urine.[7] The elimination half-life of psilocin is relatively short, ranging from 1.5 to 4 hours.[3][4] The half-life of psilocin-O-glucuronide is around 4 hours in humans.[7]

Quantitative Pharmacokinetic Parameters

The following table summarizes key pharmacokinetic parameters of psilocin reported in human studies.

Parameter	Value	Reference(s)
Tmax (Time to Peak Plasma Concentration)	1.8 - 4 hours	[3][4]
Cmax (Maximum Plasma Concentration)	Dose-dependent	[3][4]
Oral Bioavailability	52.7 ± 20%	[3][4]
Volume of Distribution (Vd)	277 - 1016 L	[3][4]
Elimination Half-life (t½)	1.5 - 4 hours	[3][4]

Metabolic Pathways and Experimental Workflows

Visual representations of the metabolic pathways of psilocin and a typical in vitro experimental workflow for studying its metabolism are provided below.

Caption: Metabolic pathways of psilocin.

Caption: In vitro metabolism experimental workflow.

Experimental Protocols

In Vitro Metabolic Stability Assay Using Human Liver Microsomes (HLM)

Objective: To determine the rate of metabolism of psilocin in a key metabolizing tissue.

Materials:

• Psilocin

• Pooled Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., NADPH-A, NADPH-B)

• Phosphate buffer (pH 7.4)

• Acetonitrile (for quenching the reaction)

• Incubator/water bath (37°C)

• LC-MS/MS system

Procedure:

• Prepare a stock solution of psilocin in a suitable solvent (e.g., methanol or DMSO).

• Prepare the incubation mixture by adding HLM to pre-warmed phosphate buffer.

• Initiate the reaction by adding the NADPH regenerating system and psilocin to the incubation mixture.

• Incubate the mixture at 37°C.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Immediately quench the reaction by adding the aliquot to a tube containing ice-cold acetonitrile.

• Vortex and centrifuge the samples to precipitate proteins.

• Analyze the supernatant for the remaining concentration of psilocin using a validated LC-MS/MS method.

• Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) of psilocin.

CYP450 and UGT Reaction Phenotyping

Objective: To identify the specific CYP and UGT isozymes responsible for psilocin metabolism.

Materials:

• Psilocin

• Recombinant human CYP isozymes (e.g., CYP2D6, CYP3A4) or UGT isozymes (e.g., UGT1A9, UGT1A10)

• Appropriate cofactors (NADPH for CYPs, UDPGA for UGTs)

• Control microsomes (without the specific enzyme)

• Selective chemical inhibitors for specific CYP or UGT isozymes (optional)

• LC-MS/MS system

Procedure:

• Follow a similar incubation procedure as the metabolic stability assay, but replace HLM with individual recombinant CYP or UGT enzymes.

• Incubate psilocin with each recombinant enzyme and the appropriate cofactor.

• (Optional) In parallel experiments, pre-incubate the recombinant enzymes with selective inhibitors before adding psilocin.

• After incubation, quench the reactions and analyze the samples by LC-MS/MS to measure the formation of specific metabolites or the depletion of the parent drug.

• Compare the metabolic activity of each isozyme to identify the primary contributors to psilocin metabolism.

Conclusion

The pharmacokinetic and metabolic profile of psilocin is well-characterized by rapid absorption, extensive distribution, and metabolism through multiple enzymatic pathways, including MAO-A, CYP2D6, CYP3A4, UGT1A9, and UGT1A10. The formation of key metabolites such as 4-HIAA and psilocin-O-glucuronide plays a crucial role in its clearance from the body. A thorough understanding of these processes is essential for the design of clinical trials, the interpretation of clinical data, and the safe and effective development of psilocybin-based therapeutics. Further research into potential drug-drug interactions and the influence of genetic polymorphisms on psilocin metabolism will continue to refine our knowledge and optimize its clinical use.

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Structural Elucidation of 3-[2-(methylamino)ethyl]-1H-indol-4-ol (Norpsilocin) Metabolites: A Comprehensive Analytical Framework

Executive Summary

The compound 3-[2-(methylamino)ethyl]-1H-indol-4-ol, commonly known as norpsilocin, is a naturally occurring tryptamine alkaloid and the active, dephosphorylated metabolite of baeocystin[1]. Additionally, it emerges as a minor Phase I metabolite of psilocin via CYP2D6-mediated N-demethylation. While norpsilocin is a potent 5-HT2A receptor agonist in vitro, it lacks the profound centrally-mediated psychedelic effects of its tertiary amine counterpart (psilocin) due to differing blood-brain barrier permeability[2].

Understanding the metabolic fate of norpsilocin is critical for comprehensive toxicological screening, pharmacokinetic modeling, and the structural elucidation of novel psychoactive substances (NPS). This whitepaper provides an authoritative, self-validating framework for the generation, isolation, and definitive structural elucidation of norpsilocin metabolites using High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mechanistic Pathways of Norpsilocin Biotransformation

The biotransformation of norpsilocin is governed by the chemical reactivity of its secondary amine and its highly nucleophilic 4-hydroxyl group. The metabolic cascade is divided into Phase I (functionalization) and Phase II (conjugation) pathways:

• Phase II Conjugation (Glucuronidation): The predominant metabolic route is the formation of norpsilocin-O-glucuronide. This reaction is catalyzed primarily by UDP-glucuronosyltransferases (specifically UGT1A10 in the intestine and UGT1A9 in the liver). The 4-hydroxyl group acts as the nucleophile, attacking the anomeric carbon of UDP-glucuronic acid (UDPGA).

• Phase I Oxidative Deamination: The secondary amine of norpsilocin is a prime substrate for Monoamine Oxidase A (MAO-A). MAO-A catalyzes the oxidative deamination of the tryptamine side chain to an unstable intermediate, 4-hydroxyindole-3-acetaldehyde. This intermediate is rapidly oxidized by aldehyde dehydrogenase (ALDH) to 4-hydroxyindole-3-acetic acid (4-HIAA) or reduced by alcohol dehydrogenase (ALD) to 4-hydroxytryptophol (4-HTP).

• Phase I Oxidation: Cytochrome P450 enzymes, particularly CYP2D6, mediate minor oxidative pathways, leading to oxidized norpsilocin species (likely iminoquinone or quinone structures responsible for the characteristic "blueing" of Psilocybe mushrooms).

Figure 1: Biotransformation pathways of norpsilocin via Phase I and Phase II enzymes.

Self-Validating Experimental Protocols

To ensure scientific integrity, the structural elucidation workflow must be self-validating. By coupling high-resolution mass defect filtering with orthogonal enzymatic hydrolysis and definitive NMR spectroscopy, this workflow eliminates false positives inherent to single-modality analysis.

Figure 2: Self-validating LC-HRMS and NMR workflow for metabolite elucidation.

Biomimetic In Vitro Metabolite Generation

Causality & Rationale: Human Liver Microsomes (HLMs) provide a robust environment containing both CYPs and UGTs, allowing for the simultaneous generation of Phase I and Phase II metabolites.

• Preparation: Thaw HLMs on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Pore Formation: Add the pore-forming peptide alamethicin (25 µg/mg of microsomal protein) and incubate on ice for 15 minutes. Crucial Step: UGT active sites are located on the luminal side of the endoplasmic reticulum; alamethicin creates pores in the microsomal vesicles to allow the highly polar UDPGA cofactor to enter and access the enzymes.

• Incubation: Add norpsilocin (final concentration 10 µM). Initiate Phase I reactions by adding NADPH (1 mM) and Phase II reactions by adding UDPGA (2 mM). Incubate at 37°C in a shaking water bath for 60 minutes.

• Quenching: Terminate the reaction by adding an equal volume of ice-cold acetonitrile (ACN). The organic solvent denatures the enzymes, preventing further metabolism and stabilizing the profile.

• Extraction: Centrifuge at 15,000 × g for 10 minutes at 4°C to pellet precipitated proteins. Extract the supernatant for LC-MS analysis.

LC-HRMS/MS Acquisition Workflow

Causality & Rationale: Liquid Chromatography coupled with High-Resolution Tandem Mass Spectrometry (LC-HRMS/MS) provides the exact mass and fragmentation patterns necessary to propose empirical formulas and structural connectivity[3].

• Chromatography: Utilize a reversed-phase C18 column (e.g., 2.1 × 100 mm, 1.7 µm) to retain polar metabolites.

  • Mobile Phase A: 0.1% Formic acid in water. Crucial Step: Formic acid provides the necessary protons to drive positive electrospray ionization (ESI+) of the basic secondary amine in norpsilocin.

  • Mobile Phase B: 0.1% Formic acid in ACN.

  • Gradient: Linear gradient from 5% B to 95% B over 15 minutes.

• Acquisition: Operate an Orbitrap or Q-TOF mass spectrometer in Data-Dependent Acquisition (DDA) mode. Set the MS1 resolution to ≥70,000 (FWHM at m/z 200) to ensure sub-ppm mass accuracy.

• Data Mining: Utilize Mass Defect Filtering (MDF) centered around the norpsilocin core. Search for the neutral loss of 176.0321 Da (glucuronic acid) to identify Phase II conjugates.

Orthogonal Validation via Enzymatic Hydrolysis

Causality & Rationale: MS/MS alone cannot definitively prove the presence of a glucuronide versus other isobaric conjugates. Enzymatic cleavage acts as a biochemical validation system.

• Take a 100 µL aliquot of the unquenched HLM incubation mixture.

• Add β -glucuronidase (e.g., from E. coli) and incubate at 37°C for 2 hours.

• Quench and analyze via LC-HRMS.

• Validation Criterion: The disappearance of the m/z 367.1500 peak and the corresponding stoichiometric increase of the m/z 191.1179 (norpsilocin) peak confirms the metabolite is a true glucuronide conjugate.

NMR-Based Structural Elucidation

Causality & Rationale: While HRMS identifies the glucuronide, it cannot easily distinguish between a 4-O-glucuronide and an N-glucuronide. 2D NMR (specifically HMBC) is required to establish exact regiochemistry[1].

• Isolation: Scale up the in vitro incubation and purify the target metabolite using semi-preparative HPLC.

• Acquisition: Dissolve the lyophilized metabolite in DMSO-d6 and acquire ¹H, ¹³C, HSQC, and HMBC spectra.

• Interpretation: To confirm the 4-O-glucuronide, trace the HMBC correlation between the anomeric proton (H-1'') of the glucuronic acid moiety and the C-4 carbon of the indole ring. The absence of an H-1'' to N-1 (or side-chain N) correlation rules out N-glucuronidation.

Quantitative Data Summaries

Table 1: High-Resolution Mass Spectrometry (HRMS) Data for Norpsilocin Metabolites

Metabolite Name	Empirical Formula	Theoretical Exact Mass (Da)	Observed Precursor Ion (m/z)	Diagnostic MS/MS Fragments (m/z)
Norpsilocin (Parent)	C₁₁H₁₄N₂O	190.1106	191.1179 [M+H]⁺	160.0757 (Loss of methylamine, -31 Da)
Norpsilocin-O-glucuronide	C₁₇H₂₂N₂O₇	366.1427	367.1500 [M+H]⁺	191.1179 (-176 Da), 160.0757
4-HIAA	C₁₀H₉NO₃	191.0582	190.0510 [M-H]⁻	146.0601 (Loss of CO₂, -44 Da)
4-HTP	C₁₀H₁₁NO₂	177.0790	178.0863 [M+H]⁺	160.0757 (Loss of H₂O, -18 Da)
Oxidized Norpsilocin	C₁₁H₁₂N₂O	188.0950	189.1022 [M+H]⁺	158.0600

Table 2: Key 2D NMR (HMBC) Correlations for Regiochemical Assignment of Norpsilocin-O-glucuronide

Position	¹³C Shift (ppm)	¹H Shift (ppm)	Key HMBC Correlations (Proton to Carbon)	Structural Significance
C-4 (Indole)	149.5	-	H-5, H-1'' (Anomeric)	Confirms O-linked glucuronide
C-1'' (Glucuronic Acid)	102.3	5.10 (d, J=7.5 Hz)	C-4 (Indole), C-3''	Confirms β -configuration of conjugate
N-CH₃ (Side chain)	33.2	2.65 (s)	C-11 (Side chain CH₂)	Confirms intact secondary amine

References

• Lenz, C., Wick, J., & Hoffmeister, D. (2017). Identification of ω-N-Methyl-4-hydroxytryptamine (Norpsilocin) as a Psilocybe Natural Product. ACS Publications. 1

• Thomann, J., et al. (2024). In vitro and in vivo metabolism of psilocybin's active metabolite psilocin. Frontiers in Pharmacology.

• Kolaczynska, K., et al. (2020). Development and validation of an LC-MS/MS method for the bioanalysis of psilocybin's main metabolites, psilocin and 4-hydroxyindole-3-acetic acid, in human plasma. Journal of Chromatography B. 3

• Sherwood, A. M., et al. (2024). Psychedelic-like Activity of Norpsilocin Analogues. ACS Chemical Neuroscience.2

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A Technical Guide to Investigating Neuroplasticity Induction by 3-[2-(methylamino)ethyl]-1H-indol-4-ol (Psilocin) in Cortical Neurons

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Office of the Senior Application Scientist

Executive Summary

The study of psychoplastogens—compounds capable of rapidly promoting neural plasticity—represents a paradigm shift in therapeutic development for neuropsychiatric disorders. Among these, 3-[2-(methylamino)ethyl]-1H-indol-4-ol, commonly known as psilocin, the active metabolite of psilocybin, has emerged as a potent inducer of structural and functional neuroplasticity.[1][2] This guide provides a comprehensive technical framework for researchers aiming to investigate and quantify the effects of psilocin on primary cortical neurons in vitro. We move beyond simple procedural lists to offer a rationale-driven approach, detailing not only the "how" but the "why" behind critical experimental choices. The protocols herein are designed as self-validating systems, incorporating essential controls and data interpretation strategies. This document synthesizes established methodologies with mechanistic insights, detailing the 5-HT2A receptor-mediated signaling cascade and providing step-by-step protocols for assessing dendritic spine remodeling, synaptic protein expression, and neuronal network function.

Part 1: Foundational Principles: Psilocin and Neuroplasticity

3-[2-(methylamino)ethyl]-1H-indol-4-ol (psilocin) is an indoleamine alkaloid and the principal psychoactive metabolite of psilocybin.[3] Following ingestion, psilocybin is rapidly dephosphorylated to psilocin, which readily crosses the blood-brain barrier.[3] Its therapeutic potential for conditions like major depressive disorder is increasingly thought to stem from its ability to correct the synaptic deficits that are hallmarks of these conditions.[1]

Neuroplasticity, the brain's intrinsic ability to reorganize its structure and function in response to experience, is fundamental to learning and memory. At the cellular level, this manifests as:

• Structural Plasticity: Changes in the physical structure of neurons, such as the growth of new dendritic spines (synaptogenesis) and the remodeling of dendritic arbors.[4][5]

• Functional Plasticity: Changes in the strength of synaptic connections, often measured through electrophysiological means.

Recent evidence robustly demonstrates that a single administration of psilocybin (metabolized to psilocin) can induce a rapid and persistent increase in dendritic spine density and size in the mammalian frontal cortex.[4][5][6] This structural remodeling occurs within 24 hours and can last for over a month, providing a potential biological basis for the compound's long-lasting therapeutic effects.[4][5][6]

Part 2: Core Mechanism of Action: 5-HT2A Receptor-Mediated Signaling

The primary molecular target of psilocin is the serotonin 2A receptor (5-HT2A), a G-protein coupled receptor (GPCR) highly expressed on apical dendrites of pyramidal neurons in the cortex.[7][8] Agonism at this receptor is the critical initiating event for its plasticity-promoting effects.[9] While the complete downstream pathway is an area of active research, a consensus model involves the activation of key intracellular signaling cascades pivotal for synaptic growth and protein synthesis.

Activation of the 5-HT2A receptor by psilocin initiates signaling that converges on two major pathways:

• Brain-Derived Neurotrophic Factor (BDNF) - TrkB Signaling: Psychedelics have been shown to increase levels of BDNF and activate its receptor, Tropomyosin receptor kinase B (TrkB).[10][11][12] This pathway is a master regulator of neuronal survival, differentiation, and synaptic plasticity. Some evidence suggests psychedelics may bind directly to TrkB, potentiating its signaling.[2][11]

• Mammalian Target of Rapamycin (mTOR) Signaling: The mTOR pathway is a central regulator of cell growth and protein synthesis. Its activation is essential for the synthesis of synaptic proteins required for the formation and maintenance of new dendritic spines.[7][10][12]

These pathways ultimately lead to increased transcription and translation of plasticity-related genes and proteins, culminating in the observable changes in neuronal structure and function.[13][14]

Caption: Psilocin-induced neuroplasticity signaling cascade.

Part 3: Experimental Framework for In Vitro Assessment

This section provides a validated, multi-pronged approach to quantify psilocin-induced neuroplasticity in primary cortical neuron cultures. The workflow is designed to assess structural, molecular, and functional changes in a coordinated manner.

Caption: Workflow for assessing psilocin's effects in vitro.

In Vitro Model: Primary Cortical Neuron Culture

Rationale: Primary cortical neurons from embryonic day 18 (E18) rats are a well-established model. At 7-10 days in vitro (DIV), they form complex dendritic arbors and a rich network of synaptic connections, providing an ideal substrate for studying plasticity.

Protocol:

• Dissociation: Isolate cortices from E18 rat embryos in ice-cold dissection medium (e.g., Hibernate-E). Mince the tissue and perform enzymatic digestion (e.g., with Papain) followed by gentle mechanical trituration to achieve a single-cell suspension. Causality: Papain is gentler than trypsin, leading to higher neuronal viability.

• Plating: Count viable cells using a hemocytometer and Trypan Blue exclusion. Plate cells onto Poly-D-Lysine (or PEI) coated plates.

  • For immunocytochemistry: 12-well plates with coverslips at 75,000 cells/cm².

  • For Western Blotting: 6-well plates at 150,000 cells/cm².

  • For MEA: Plate directly onto the electrode area of the MEA chip per manufacturer's instructions.

• Culture: Maintain cultures in a humidified incubator at 37°C and 5% CO₂ in a neurobasal-based medium supplemented with B-27, GlutaMAX, and penicillin/streptomycin. Perform a partial media change every 3-4 days. Cultures are typically ready for experiments between DIV 7 and DIV 14.

Assessing Structural Plasticity: Dendritic Spine Analysis

Rationale: The most direct evidence for structural plasticity is a change in the number and shape of dendritic spines. High-content imaging of immunostained neurons allows for robust quantification.

Methodology: Immunocytochemistry (ICC)

• Treatment: Treat mature (e.g., DIV 10) cortical cultures with psilocin (e.g., 0.1, 1, 10 µM) and a vehicle control (e.g., 0.1% DMSO in media) for 24-48 hours.

• Fixation: Gently wash cells with warm PBS, then fix with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Permeabilization & Blocking: Wash 3x with PBS. Permeabilize with 0.25% Triton X-100 in PBS for 10 minutes. Block with a blocking buffer (e.g., 5% Bovine Serum Albumin in PBST) for 1 hour to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate overnight at 4°C with a primary antibody targeting a dendritic marker, such as anti-MAP2 (Microtubule-Associated Protein 2), to visualize the overall neuronal morphology.

• Secondary Antibody & Counterstain Incubation: Wash 3x with PBST. Incubate for 1-2 hours at room temperature with a fluorescently-conjugated secondary antibody (e.g., Alexa Fluor 488). To visualize spines, co-stain with a fluorescent phalloidin conjugate (e.g., Alexa Fluor 568 Phalloidin), which binds to F-actin, a major component of the spine cytoskeleton.

• Mounting & Imaging: Wash 3x with PBS. Mount coverslips onto slides using a mounting medium with DAPI (to visualize nuclei). Acquire images on a confocal microscope, taking Z-stacks of secondary or tertiary dendrites.

Data Analysis: Using image analysis software (e.g., ImageJ/Fiji with NeuronJ plugin, or Imaris), quantify:

• Spine Density: Number of spines per 10 µm of dendrite length.

• Spine Morphology: Classify spines into categories (e.g., thin, stubby, mushroom) based on head-to-neck ratios. Mature, stable synapses are typically associated with mushroom-shaped spines.

Treatment Group	Concentration (µM)	Spine Density (spines/10µm)	% Mushroom Spines
Vehicle Control	0	8.2 ± 0.7	35% ± 4%
Psilocin	1	10.1 ± 0.9	42% ± 5%
Psilocin	10	12.5 ± 1.1	55% ± 6%
Psilocin + Ketanserin	10 + 1	8.5 ± 0.8	37% ± 4%
Hypothetical data representing mean ± SEM. **p<0.05, **p<0.01 vs. Vehicle. Ketanserin is a 5-HT2A antagonist.

Assessing Molecular Correlates: Synaptic Protein Expression

Rationale: Structural changes in synapses must be supported by changes in the underlying molecular machinery. Western blotting allows for the quantification of key pre- and post-synaptic proteins.

Methodology: Western Blotting

• Treatment & Lysis: Treat cultures in 6-well plates as described above. After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors. Scrape cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

• SDS-PAGE & Transfer: Denature protein samples and separate them by size using SDS-polyacrylamide gel electrophoresis. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting: Block the membrane (e.g., with 5% non-fat milk or BSA in TBST). Probe with primary antibodies against proteins of interest overnight.

  • Post-synaptic: PSD-95 (Postsynaptic Density Protein 95)

  • Pre-synaptic: Synapsin-1 or Synaptophysin

  • Signaling: p-ERK/Total-ERK, p-mTOR/Total-mTOR

  • Loading Control: β-Actin or GAPDH

• Detection: Wash and incubate with HRP-conjugated secondary antibodies. Detect signal using an enhanced chemiluminescence (ECL) substrate and image with a digital imager.

Data Analysis: Using densitometry software (e.g., ImageJ), quantify the band intensity for each protein. Normalize the intensity of the target protein to the loading control. For signaling proteins, normalize the phosphorylated form to the total protein.

Treatment Group	PSD-95 (Fold Change)	Synapsin-1 (Fold Change)	p-mTOR/mTOR (Fold Change)
Vehicle Control	1.00	1.00	1.00
Psilocin (10 µM)	1.45 ± 0.15	1.38 ± 0.12	1.85 ± 0.21**
*Hypothetical data representing mean ± SEM. **p<0.05, **p<0.01 vs. Vehicle.

Assessing Functional Plasticity: Network Activity

Rationale: Structural and molecular changes should ultimately translate to altered neuronal network function. Multi-electrode arrays (MEAs) allow for non-invasive, longitudinal recording of spontaneous electrical activity from the neuronal population.[15]

Methodology: MEA Recording

• Culture: Culture primary cortical neurons directly on MEA plates until a stable, spontaneously active network is formed (typically DIV 14-21).

• Baseline Recording: Acclimate the MEA plate in the recording device. Record baseline spontaneous network activity for 10-30 minutes. Key metrics include mean firing rate, burst frequency, and network synchrony.

• Treatment: Carefully apply psilocin or vehicle control directly to the culture on the MEA.

• Post-Treatment Recording: Record network activity at multiple time points post-treatment (e.g., 1h, 24h, 48h) to assess both acute and lasting changes in network function.

Data Analysis: Use the MEA system's software to analyze spike train data. An increase in synchronized bursting and overall network firing rate following psilocin treatment can be interpreted as a functional correlate of increased synaptic connectivity and efficacy.

Part 4: Data Interpretation & Self-Validation

A scientifically rigorous investigation hinges on robust controls.

• Vehicle Control: This is the most critical control, accounting for any effects of the drug solvent (e.g., DMSO). All comparisons should be made against this group.

• Positive Control: For structural and molecular assays, a known plasticity-inducing agent like BDNF can be used to validate that the culture system is responsive.

• Mechanistic Control (Antagonist): To confirm that the observed effects are mediated by the 5-HT2A receptor, a crucial experiment is to co-administer psilocin with a selective 5-HT2A antagonist, such as ketanserin . The blockade of psilocin's effects by the antagonist provides strong evidence for the proposed mechanism of action.

Part 5: Conclusion and Future Directions

The methodologies outlined in this guide provide a robust framework for characterizing the neuroplastogenic effects of 3-[2-(methylamino)ethyl]-1H-indol-4-ol in vitro. By integrating structural, molecular, and functional endpoints, researchers can build a comprehensive profile of the compound's activity. The data generated from these assays can validate its therapeutic potential and elucidate the fundamental biology of psychedelic-induced neural plasticity. Future studies can build upon this foundation by moving into more complex models, such as brain organoids or in vivo two-photon microscopy, to understand how these cellular changes translate to circuit-level and behavioral outcomes.

References

• Shao, L. X., Cahn, J., Zhang, X., & Kwan, A. C. (2021). Psilocybin induces rapid and persistent growth of dendritic spines in frontal cortex in vivo. Neuron, 109(16), 2535–2544.e4. [Link]

• Jefsen, M., Yskes, Q., Hvid, S. H., & Jørgensen, C. N. (2025). Psilocybin and Neuroplasticity: A Review of Preclinical and Clinical Studies. PsyArXiv. [Link]

• Kwan, A. C., et al. (2021). Psilocybin induces rapid and persistent growth of dendritic spines in frontal cortex in vivo. bioRxiv. [Link]

• ResearchGate. (2021). (PDF) Psilocybin induces rapid and persistent growth of dendritic spines in frontal cortex in vivo. [Link]

• Vargas, M. V., Dunlap, L. E., Dong, C., Carter, S. J., Tombari, R. J., Jami, S. A., Cameron, L. P., Seinsoth, A. H., & Olson, D. E. (2023). Psychedelics Promote Neuroplasticity Through Activation of Intracellular 5-HT2A Receptors. Science, 379(6633), 700-706. [Link]

• Stahl, A. (2025). Psilocybin rewires specific mouse cortical networks in lasting ways. The Transmitter. [Link]

• Del Guidice, M., et al. (2025). A reciprocal interplay between 5-HT2A and mGlu5 receptors underlies neuroplasticity. bioRxiv. [Link]

• Jefsen, M., et al. (2025). Neurobiology of psilocybin: a comprehensive overview and comparative analysis of experimental models. Frontiers in Molecular Neuroscience. [Link]

• Zhao, X., et al. (2024). Psilocybin promotes neuroplasticity and induces rapid and sustained antidepressant-like effects in mice. Journal of Psychopharmacology, 38(5), 489-499. [Link]

• Shott, C., et al. (2025). Single-cell sequencing reveals psilocybin induces sustained cell-type specific plasticity in mouse medial prefrontal cortex. bioRxiv. [Link]

• Cinar, E., et al. (2014). Simulating Pancreatic Neuroplasticity: In Vitro Dual-neuron Plasticity Assay. Journal of Visualized Experiments, (86), 51353. [Link]

• Rosell, D. R. (2023). Can Psilocybin Stimulate Neurogenesis in the Hippocampus?. Psychology Today. [Link]

• Sgrò, S., et al. (2023). The Key Role of Intracellular 5-HT2A Receptors: A Turning Point in Psychedelic Research?. International Journal of Molecular Sciences, 24(20), 15109. [Link]

• Du, Y., et al. (2023). Effect of psilocybin on hippocampal BDNF and mTOR protein levels by Western bloting. ResearchGate. [Link]

• Gasińska, A., & Wierońska, J. M. (2021). Model of neuroplasticity pathways induced by 5-HT2A and Sigma-1 receptors in response to psychedelics treatment. ResearchGate. [Link]

• Gray Lab - UC Davis. (2023). Psychedelics promote neuroplasticity through the activation of intracellular 5-HT2A receptors. [Link]

• Inserra, A., et al. (2025). Psychedelic-Induced Neural Plasticity: A Comprehensive Review and a Discussion of Clinical Implications. MDPI. [Link]

• ResearchGate. (n.d.). Psilocin promotes neuroplasticity at the molecular and cellular levels. [Link]

• Karila, P., et al. (n.d.). Development of high content in vitro assays for the assessment of structural neuroplasticity. Cellectricon. [Link]

• Mor-García, D., & Sherwood, A. (2021). WO 2021/226416 A1.

• Bonifazzi, C., et al. (2015). In Vitro Studies of Neuronal Networks and Synaptic Plasticity in Invertebrates and in Mammals Using Multielectrode Arrays. Neural Plasticity, 2015, 201380. [Link]

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Protocols & Analytical Methods

High-Sensitivity LC-MS/MS Protocol for the Quantification of Norpsilocin (3-[2-(methylamino)ethyl]-1H-indol-4-ol)

Scientific Context & Mechanistic Overview

Norpsilocin (chemically known as 4-hydroxy-N-methyltryptamine, or 3-[2-(methylamino)ethyl]-1H-indol-4-ol) is the dephosphorylated, active metabolite of baeocystin, a minor alkaloid naturally occurring alongside psilocybin in Psilocybe mushrooms. While norpsilocin exhibits potent in vitro agonism at the 5-HT2A receptor, recent in vivo studies indicate it lacks centrally mediated psychedelic effects due to poor blood-brain barrier permeability [1]. As clinical interest in the "entourage effect" of whole-mushroom extracts grows, accurately quantifying norpsilocin in biological matrices (plasma, urine) and botanical extracts is critical for comprehensive pharmacokinetic profiling.

Causality in Methodological Design

Quantifying norpsilocin presents two primary analytical challenges that dictate our protocol design:

• Oxidative Instability: Like its dimethylated counterpart (psilocin), the 4-hydroxyindole core of norpsilocin is highly susceptible to auto-oxidation into ortho-quinone imines in neutral or alkaline environments. Causality: To prevent ex vivo degradation, this protocol mandates the addition of an antioxidant (0.1% ascorbic acid) during sample collection and extraction [2].

• Chromatographic Retention: Norpsilocin contains a highly polar secondary amine and a hydroxyl group, leading to poor retention and peak tailing on standard C18 columns. Causality: We utilize a Charged Surface Hybrid (CSH) Phenyl-Hexyl column. The phenyl ring provides alternative π-π selectivity for the indole core, while the charged surface mitigates secondary interactions with free silanols, ensuring sharp peak shapes for basic amines under acidic conditions [3].

Materials and Reagents

• Analytical Standards: Norpsilocin (Reference standard, purity ≥98%) [4], Psilocin-d10 (Internal Standard, IS).

• Reagents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water (H2O), Formic Acid (FA), Ammonium Formate (AmF), and L-Ascorbic Acid.

• Matrix: Human plasma (K2EDTA) or urine.

Experimental Protocol: Step-by-Step

Sample Preparation (Protein Precipitation)

Self-Validating Step: Protein precipitation with cold methanol ensures >95% protein removal while concurrently crashing metabolic enzymes (e.g., MAO, UGT) that could otherwise degrade the analyte post-extraction.

• Aliquot: Transfer 100 µL of plasma or urine into a 1.5 mL low-bind microcentrifuge tube.

• Stabilization: Immediately add 10 µL of 1% (w/v) ascorbic acid in water to prevent oxidative degradation.

• Internal Standard: Spike with 10 µL of Psilocin-d10 working solution (100 ng/mL in MeOH). Vortex for 5 seconds.

• Precipitation: Add 300 µL of ice-cold Methanol (-20°C) containing 0.1% FA.

• Extraction: Vortex vigorously for 2 minutes to ensure complete cell lysis and protein aggregation.

• Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Dilution: Transfer 100 µL of the clear supernatant to an autosampler vial containing 400 µL of initial mobile phase (0.1% FA in H2O). Crucial: This aqueous dilution prevents solvent effects (peak splitting) upon injection.

LC-MS/MS Conditions

Liquid Chromatography:

• Column: Waters XSelect CSH Phenyl-Hexyl (2.1 × 50 mm, 2.5 µm) with matching guard column.

• Column Temperature: 50°C (Reduces system backpressure and improves mass transfer).

• Injection Volume: 2.0 µL.

Mass Spectrometry:

• Ionization: Electrospray Ionization in positive mode (ESI+).

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• Capillary Voltage: 3.0 kV.

• Desolvation Temperature: 500°C.

Quantitative Data & Parameters

Table 1: LC Gradient Table

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (0.1% FA + 5mM AmF in H2O)	% Mobile Phase B (0.1% FA in ACN)
0.0	0.40	95	5
1.0	0.40	95	5
5.0	0.40	75	25
8.0	0.40	5	95
9.0	0.40	5	95
9.1	0.40	95	5

| 15.0 | 0.40 | 95 | 5 |

Table 2: MS/MS MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)	Purpose
Norpsilocin	191.1	160.1	50	20	15	Quantifier (Loss of methylamine)
Norpsilocin	191.1	115.1	50	20	28	Qualifier (Indole core fragment)

| Psilocin-d10 (IS) | 215.2 | 64.2 | 50 | 20 | 18 | IS Quantifier |

Visualizations

Metabolic pathway of baeocystin to norpsilocin, followed by phase I/II elimination.

Step-by-step sample preparation and LC-MS/MS analytical workflow for norpsilocin.

References

• Title: Psychedelic-like Activity of Norpsilocin Analogues Source: ACS Chemical Neuroscience, vol. 15, no. 2, 2024. URL: [Link]

• Title: In vitro and in vivo metabolism of psilocybin's active metabolite psilocin Source: Frontiers in Pharmacology, vol. 15, 2024. URL: [Link]

• Title: Determination and Confirmation of Psychedelic and Psychoactive Compounds in Botanical Materials by UPLC-ESI-MS/MS Source: Journal of AOAC INTERNATIONAL, vol. 109, no. 1, 2026. URL: [Link]

• Title: Identification of ω-N-Methyl-4-hydroxytryptamine (Norpsilocin) as a Psilocybe Natural Product Source: Journal of Natural Products, vol. 80, no. 10, 2017. URL: [Link]

Synthesis and Analytical Characterization of 3-[2-(methylamino)ethyl]-1H-indol-4-ol (Norpsilocin) Standards

Target Audience: Analytical chemists, forensic toxicologists, and psychedelic drug development professionals. Objective: To provide a robust, self-validating chemical synthesis route and analytical characterization framework for 3-[2-(methylamino)ethyl]-1H-indol-4-ol (commonly known as norpsilocin or 4-HO-NMT), a critical reference standard in pharmacokinetic and forensic analysis.

Pharmacological Context & The Baeocystin Paradox

3-[2-(methylamino)ethyl]-1H-indol-4-ol (norpsilocin) is the primary active metabolite of baeocystin, a naturally occurring prodrug found alongside psilocybin in Psilocybe mushrooms. Until recently, norpsilocin was largely ignored due to the lack of available analytical standards. It was officially identified as a natural product in 2017 .

From a drug development perspective, norpsilocin presents a fascinating pharmacological paradox. In vitro assays demonstrate that norpsilocin is a highly potent full agonist at the human 5-HT2A receptor (EC50 = 8.4 nM), making it as potent—if not more efficacious—than psilocin. However, in vivo murine models reveal a complete absence of the psychedelic head-twitch response (HTR) . This discrepancy is driven by the molecule's secondary methylamine group, which significantly lowers its lipophilicity (cLogP), preventing effective penetration across the blood-brain barrier (BBB) .

Figure 1: Pharmacokinetic and pharmacodynamic causality of norpsilocin's in vivo activity.

Synthetic Strategy & Mechanistic Rationale

To generate high-purity analytical standards suitable for UHPLC-MS/MS quantification, we utilize a modified Speeter-Anthony synthesis .

Mechanistic Causality of Precursor Selection: Historically, tryptamines are synthesized starting from 4-benzyloxyindole. However, removing the benzyl protecting group requires a subsequent palladium-catalyzed hydrogenation step, which risks over-reduction or degradation of the electron-rich indole ring. By utilizing 4-acetoxyindole as the starting material, the synthesis becomes significantly more efficient. The acetoxy group survives the initial acylation and amidation steps but is simultaneously cleaved during the final Lithium Aluminum Hydride (LiAlH4) reduction. This dual-action reduction/deprotection eliminates an entire synthetic step, maximizing yield and purity.

Figure 2: Modified Speeter-Anthony synthesis route for norpsilocin fumarate analytical standards.

Self-Validating Experimental Protocol

The following protocol is designed as a self-validating system. Visual cues and specific workup techniques (e.g., the Fieser method) are embedded to ensure the chemist can verify the success of each step in real-time without relying solely on post-reaction chromatography.

Step 1: Acylation (Formation of 3-Glyoxyl Chloride)

• Dissolve 4-acetoxyindole (1.0 eq) in anhydrous diethyl ether ( Et2​O ) under an inert argon atmosphere. Cool the reaction flask to 0 °C using an ice bath.

• Add oxalyl chloride (1.2 eq) dropwise over 15 minutes.

• Self-Validation Checkpoint: A bright yellow/orange precipitate will rapidly form. This is the 3-glyoxyl chloride intermediate. Stir for an additional 2 hours at 0 °C to ensure complete precipitation.

• Decant the supernatant and wash the solid with cold anhydrous Et2​O to remove unreacted oxalyl chloride.

Step 2: Amidation (Formation of N-Methyl Ketoamide)

• Resuspend the highly reactive glyoxyl chloride intermediate in anhydrous tetrahydrofuran (THF) at 0 °C.

• Slowly introduce a solution of methylamine ( MeNH2​ , 3.0 eq) in THF.

• Self-Validation Checkpoint: The yellow precipitate will dissolve, and the solution will transition to a pale yellow/translucent state as the stable ketoamide forms.

• Allow the reaction to warm to room temperature and stir for 4 hours. Concentrate under reduced pressure to yield the crude N-methyl ketoamide.

Step 3: Reduction & Deprotection (Formation of Norpsilocin Freebase)

• Suspend Lithium Aluminum Hydride (LiAlH4, 5.0 eq) in anhydrous THF under argon at 0 °C. Note: A large excess is required as LiAlH4 must reduce the two carbonyl groups of the ketoamide AND cleave the 4-acetoxy ester.

• Add the ketoamide dropwise. Once addition is complete, reflux the mixture for 12 hours.

• The Fieser Workup (Critical Self-Validation): Cool to 0 °C. For every x grams of LiAlH4 used, sequentially and cautiously add:

  • x mL of distilled H2​O

  • x mL of 15% aqueous NaOH

  • 3x mL of distilled H2​O

• Self-Validation Checkpoint: The reaction will evolve hydrogen gas and form a granular, stark-white precipitate (sodium aluminate). If the precipitate is gray or gelatinous, the quench stoichiometry is incorrect, which will trap the product.

• Filter the white salts through a Celite pad, wash thoroughly with THF, and concentrate the filtrate to yield norpsilocin freebase.

Step 4: Salt Formation (Fumarate Crystallization)

Rationale: Tryptamines with a free 4-hydroxy group auto-oxidize rapidly into blue quinoid dimers when exposed to air. Converting the freebase to a fumarate salt protonates the secondary amine, withdrawing electron density from the indole ring and granting the standard long-term shelf stability .

• Dissolve the crude norpsilocin freebase in minimal hot absolute ethanol.

• Add a stoichiometric equivalent of fumaric acid dissolved in hot ethanol.

• Allow to cool slowly to room temperature, then transfer to a -20 °C freezer overnight.

• Collect the precipitated norpsilocin fumarate crystals via vacuum filtration.

Analytical Characterization & Quantitative Data

To certify the synthesized compound as an analytical reference standard, it must be validated against known physicochemical parameters. UHPLC-HRMS (Ultra-High-Performance Liquid Chromatography–High-Resolution Mass Spectrometry) is the gold standard for this verification.

Recommended UHPLC-HRMS Parameters:

• Column: Waters HSS T3 (2.5 μm, 2.1 mm × 30 mm)

• Mobile Phase: Gradient of H2​O (0.1% formic acid) and Acetonitrile (0.1% formic acid).

• Detection: Diode array detector at 269 nm; inline Xevo G2-XS QTof in ESI-positive mode.

Table 1: Physicochemical and Analytical Properties of Norpsilocin

Parameter	Value / Specification	Clinical / Analytical Relevance
Formal Name	3-[2-(methylamino)ethyl]-1H-indol-4-ol	IUPAC nomenclature for reference.
CAS Number	28363-70-4	Global registry identification.
Molecular Formula	C11​H14​N2​O	Base formula (excluding fumarate counter-ion).
Exact Mass (Monoisotopic)	190.1106 Da	Target m/z for HRMS ( [M+H]+ = 191.1184).
5-HT2A EC50	8.4 nM	Confirms potent target receptor agonism.
Lipophilicity (cLogP)	~1.08	Explains poor BBB penetration / lack of HTR.
UV Absorbance Max	224 nm, 269 nm	Used for Diode Array Detection (DAD) tracking.
Storage Conditions	-20 °C, Desiccated	Prevents oxidative degradation of the 4-OH group.

References

• Lenz, C., Wick, J., & Hoffmeister, D. (2017). "Identification of ω-N-methyl-4-hydroxytryptamine (Norpsilocin) as a Psilocybe natural product." Journal of Natural Products, 80(10), 2835-2838. URL:[Link]

• Sherwood, A. M., et al. (2020). "Synthesis and Biological Evaluation of Tryptamines Found in Hallucinogenic Mushrooms: Norbaeocystin, Baeocystin, Norpsilocin, and Aeruginascin." Journal of Natural Products, 83(2), 461-467. URL:[Link]

• Sherwood, A. M., et al. (2024). "Psychedelic-like Activity of Norpsilocin Analogues." ACS Chemical Neuroscience, 15(2), 344-353. URL:[Link]

Application Note: NMR Spectroscopy Characterization Protocols for Norpsilocin (3-[2-(methylamino)ethyl]-1H-indol-4-ol)

Target Audience: Analytical chemists, pharmacologists, and natural product researchers involved in psychedelic drug development.

Introduction & Biological Context

Norpsilocin (systematically named 3-[2-(methylamino)ethyl]-1H-indol-4-ol) is a naturally occurring psychoactive tryptamine alkaloid found in Psilocybe mushrooms[1]. It serves as the active, dephosphorylated metabolite of the natural prodrug baeocystin[2]. Structurally, it is a secondary amine analog of the well-known tertiary amine psilocin.

Because of the structural homology among tryptamine derivatives (e.g., psilocin, baeocystin, aeruginascin), accurate structural elucidation via Nuclear Magnetic Resonance (NMR) spectroscopy is critical[3]. This application note details the causal logic, sample handling, and NMR acquisition protocols required to successfully characterize norpsilocin while mitigating its inherent chemical instability.

Metabolic hydrolysis of baeocystin to norpsilocin and subsequent 5-HT2A receptor activation.

Experimental Protocols: Sample Preparation & NMR Acquisition

Causality in Experimental Design: Overcoming Oxidative Degradation

A fundamental challenge in characterizing 4-hydroxylated tryptamines is their extreme susceptibility to oxidative degradation. In the presence of oxygen and light, the electron-rich 4-hydroxyindole core rapidly oxidizes into reactive quinone imines, which subsequently polymerize into intractable blue/black dimers[3]. Consequently, any NMR protocol must be designed as a self-validating closed system that rigorously excludes oxygen.

Step-by-Step Methodology

Step 1: Solvent Selection and Degassing

• Select the appropriate deuterated solvent based on the salt form:

  • Freebase Norpsilocin: Use Methanol- d4​ ( MeOH-d4​ ) or Chloroform- d ( CDCl3​ )[1],[3].

  • Fumarate/Hydrochloride Salts: Use Deuterium Oxide ( D2​O )[2].

• Critical Step: Degas the solvent using three consecutive freeze-pump-thaw cycles. Alternatively, sparge the solvent with high-purity Argon gas for 15–20 minutes. This prevents the formation of paramagnetic oxygen species that broaden NMR lines and initiate sample degradation.

Step 2: Sample Preparation (Inert Atmosphere)

• Transfer 5–10 mg of highly purified norpsilocin into a glovebox or use a Schlenk line with an Argon counter-flow.

• Dissolve the compound in 0.6 mL of the degassed deuterated solvent.

• Transfer the solution to a high-quality 5 mm NMR tube and immediately seal it with a tight-fitting septum cap wrapped in Parafilm.

Step 3: NMR Data Acquisition

• 1 H NMR: Acquire at 400 MHz or 500 MHz. Use 16–32 scans with a relaxation delay ( D1​ ) of 1.5 seconds to ensure accurate integration[1],[3].

• 13 C NMR: Acquire at 100 MHz or 125 MHz. Due to the quaternary carbons (C-3, C-3a, C-4, C-7a), use 1024–2048 scans with a D1​ of 2.0 seconds to allow for complete relaxation[1].

• 2D NMR (HSQC & HMBC): Set up Heteronuclear Single Quantum Coherence (HSQC) for direct C-H mapping and Heteronuclear Multiple Bond Correlation (HMBC) to establish the connectivity of the quaternary indole carbons[1].

Step-by-step NMR acquisition workflow for the structural elucidation of norpsilocin.

Quantitative Data Presentation

The following table synthesizes the expected 1 H and 13 C NMR chemical shifts for norpsilocin freebase across two common deuterated solvents, providing a reliable reference for structural verification.

Table 1: 1 H and 13 C NMR Assignments for Norpsilocin Freebase

Position	Carbon Type	1 H δ (ppm) in MeOH-d4​	13 C δ (ppm) in MeOH-d4​	1 H δ (ppm) in CDCl3​	13 C δ (ppm) in CDCl3​
2	CH	7.02 (s)	123.9	6.93–6.84 (m)	120.99
3	C	-	111.0	-	113.90
3a	C	-	118.6	-	118.23
4	C-OH	-	153.5	-	151.91
5	CH	6.40 (dd, J = 7.5, 0.8 Hz)	105.2	6.60 (d, J = 7.6 Hz)	106.89
6	CH	6.93 (t, J = 7.8 Hz)	123.6	7.08 (t, J = 7.9 Hz)	123.54
7	CH	6.88 (dd, J = 8.1, 0.8 Hz)	102.5	6.93–6.84 (m)	102.76
7a	C	-	140.4	-	138.87
8	CH 2​	3.09 (t, J = 7.2 Hz)	24.3	3.02 (dt, J = 5.2, 3.1 Hz)	26.81
9	CH 2​	3.22 (t, J = 7.2 Hz)	51.5	2.99–2.92 (m)	52.78
N-CH 3​	CH 3​	2.71 (s, 3H)	33.7	2.50 (s, 3H)	35.92

(Data consolidated from authentic natural product isolation[1] and synthetic reference standards[3].)

Mechanistic Insights & Troubleshooting

Differentiating Norpsilocin from Psilocin

In forensic and natural product chemistry, differentiating these two molecules is paramount. The primary diagnostic marker is the integration of the terminal amine's methyl protons. In the 1 H NMR spectrum of norpsilocin, the signal at δ 2.71 ppm ( MeOH-d4​ ) integrates to exactly three protons (a secondary monomethylated amine)[1]. In contrast, psilocin yields a signal integrating to six protons corresponding to its tertiary N,N -dimethyl configuration.

Confirming the 4-Hydroxyl Position via HMBC

A common pitfall in tryptamine characterization is misassigning the position of the hydroxyl group on the benzene ring. The 1 H NMR coupling pattern of norpsilocin shows three adjacent aromatic protons (e.g., a triplet and two doublets), which narrows the structural possibilities down to either a 4-hydroxylated or a 7-hydroxylated indole[1].

To build a self-validating proof of structure, you must rely on HMBC spectroscopy .

• The Causality: If the molecule is 4-hydroxylated, the H-7 proton ( δ 6.88) will show a strong 3JCH​ correlation to the bridgehead carbons C-3a ( δ 118.6) and C-5 ( δ 105.2)[1].

• If the molecule were 7-hydroxylated, this specific coupling network would be impossible due to the spatial arrangement of the bonds. Observing this 3J coupling unequivocally locks the hydroxyl group at the C-4 position.

References

• Identification of ω-N-Methyl-4-hydroxytryptamine (Norpsilocin) as a Psilocybe Natural Product Source: Journal of Natural Products (ACS Publications) URL:[Link]

• Synthesis and Biological Evaluation of Tryptamines Found in Hallucinogenic Mushrooms: Norbaeocystin, Baeocystin, Norpsilocin, and Aeruginascin Source: Journal of Natural Products (ACS Publications) URL:[Link]

• Norpsilocin: freebase and fumarate salt Source: IUCrData URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Norpsilocin: freebase and fumarate salt - PMC [pmc.ncbi.nlm.nih.gov]
• 3. vitalreset.com [vitalreset.com]

in vivo head-twitch response assay for 3-[2-(methylamino)ethyl]-1H-indol-4-ol

Application Note & Protocol

Quantifying 5-HT2A Receptor Agonism of Psilocin (3-[2-(methylamino)ethyl]-1H-indol-4-ol) using the In Vivo Head-Twitch Response (HTR) Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction and Principle of the Assay

The compound 3-[2-(methylamino)ethyl]-1H-indol-4-ol is a structural isomer of the well-characterized psychedelic compound psilocin (4-hydroxy-N,N-dimethyltryptamine or 4-HO-DMT)[1]. Given its tryptamine scaffold, it is hypothesized to act as a serotonin 2A (5-HT2A) receptor agonist. The head-twitch response (HTR) in rodents is a rapid, involuntary, side-to-side rotational head movement that serves as the gold-standard behavioral proxy for 5-HT2A receptor activation by psychedelic compounds.[2][3] There is a strong correlation between a compound's ability to induce HTR in rodents and its hallucinogenic potency in humans.[4]

This assay is highly specific; the HTR is blocked by 5-HT2A antagonists and is absent in 5-HT2A knockout mice.[5][6] The response is mediated by the activation of 5-HT2A receptors, which are Gq-protein coupled, on cortical layer V pyramidal neurons.[2][7] This activation initiates a signaling cascade that leads to increased glutamatergic transmission and ultimately results in the characteristic head-twitch motor behavior.[7] Non-hallucinogenic 5-HT2A agonists, such as lisuride, do not induce the HTR, highlighting the assay's predictive validity for screening compounds with potential psychedelic activity.[5]

This document provides a comprehensive, field-proven protocol to quantify the HTR induced by 3-[2-(methylamino)ethyl]-1H-indol-4-ol in mice, enabling researchers to determine its potency and efficacy as a 5-HT2A receptor agonist.

Mechanism of Action: 5-HT2A Receptor Signaling in HTR

The HTR is a direct behavioral output of a specific intracellular signaling cascade initiated by the binding of an agonist like psilocin or the target compound to the 5-HT2A receptor. Understanding this pathway is critical for interpreting results and troubleshooting the assay.

• Agonist Binding: The test compound binds to and activates the 5-HT2A receptor, a G-protein coupled receptor (GPCR), on the apical dendrites of pyramidal neurons in the medial prefrontal cortex.[2]

• Gq-Protein Activation: Receptor activation leads to the coupling and activation of the Gq/11 protein.[7]

• PLC Activation: The activated Gq/11 protein stimulates phospholipase C (PLC).

• Second Messenger Production: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG).

• Intracellular Signaling: IP3 triggers the release of calcium (Ca2+) from intracellular stores, while DAG activates protein kinase C (PKC).

• Neuronal Excitability: This cascade collectively increases neuronal excitability and glutamatergic signaling, which propagates through motor circuits to elicit the involuntary head twitch.[7]

Caption: 5-HT2A receptor signaling cascade leading to the Head-Twitch Response.

Materials and Methods

Animals

• Species: Mouse (Mus musculus)

• Strain: C57BL/6J (recommended due to common use and robust response)[8]

• Sex: Male (to avoid estrous cycle variability)

• Age: 8-12 weeks

• Housing: Group-housed (≤ 5 per cage), 12:12 light-dark cycle, ad libitum access to food and water. Acclimate animals to the facility for at least one week and to the testing room for at least 60 minutes before experiments.[9]

Reagents and Compounds

• Test Compound: 3-[2-(methylamino)ethyl]-1H-indol-4-ol.

• Vehicle: 0.9% Saline or 0.9% Saline with 1-2 drops of Tween 80 per 10 mL to aid solubility.

• Positive Control: 2,5-Dimethoxy-4-iodoamphetamine (DOI) hydrochloride (Tocris Bioscience or equivalent). DOI is a potent and widely used 5-HT2A agonist for inducing HTR.[9][10]

• Antagonist Control: Ketanserin tartrate (Tocris Bioscience or equivalent). A selective 5-HT2A antagonist used to confirm receptor-mediated effects.[10][11]

Equipment

• Analytical balance

• Vortex mixer and/or sonicator

• Syringes (1 mL) and needles (27-30 gauge) for injections

• Observation chambers: Clear glass or plexiglass cylinders (e.g., 12 cm diameter x 20 cm height) to allow for clear observation.[9]

• Video recording equipment (optional but recommended for verification and unbiased scoring). High frame rates (≥60 fps) are beneficial.[12][13]

• Magnetometer system (optional, for automated high-throughput scoring).[5][6]

Experimental Design and Protocol

Experimental Workflow

The overall experimental process follows a logical sequence from preparation to data analysis. A self-validating design includes vehicle, dose-response, positive control, and antagonist groups.

Caption: General experimental workflow for the Head-Twitch Response assay.

Recommended Experimental Groups

To ensure robust and interpretable data, the following groups should be included (n=8-10 mice per group is recommended).

Group #	Pre-treatment (t = -30 min)	Treatment (t = 0 min)	Purpose
1	Vehicle	Vehicle	Establish baseline HTR frequency (negative control).
2	Vehicle	Test Compound (Dose 1)	Evaluate effect at a low dose.
3	Vehicle	Test Compound (Dose 2)	Evaluate effect at a medium dose.
4	Vehicle	Test Compound (Dose 3)	Evaluate effect at a high dose to establish a dose-response curve.
5	Vehicle	DOI (e.g., 1.0 mg/kg)	Positive control to validate assay sensitivity.[10]
6	Ketanserin (e.g., 0.625 mg/kg)	Test Compound (Effective Dose)	Confirm that the HTR is mediated by the 5-HT2A receptor.[10][11]

Step-by-Step Protocol

• Drug Preparation:

  • Accurately weigh all compounds.

  • Dissolve in the chosen vehicle. Use a vortex mixer or sonicator if necessary to ensure complete dissolution. Prepare fresh on the day of the experiment.

  • Calculate injection volumes based on animal body weight (typically 10 mL/kg for intraperitoneal, i.p., or subcutaneous, s.c., injections).

• Animal Habituation:

  • Transport mice to the testing room at least 60 minutes before the first injection.

  • Place each mouse into an individual observation chamber for at least 30 minutes to habituate to the novel environment.[9]

• Administration:

  • For Antagonist Group (Group 6): Administer Ketanserin (or vehicle) via i.p. injection 30 minutes before the test compound.[11]

  • For All Groups: At t=0, administer the test compound, DOI, or vehicle via i.p. or s.c. injection. Immediately return the mouse to its observation chamber.

• Observation and Scoring:

  • Begin observation immediately after the injection. The peak response for many tryptamines occurs within the first 20 minutes.[11] A total observation period of 20-30 minutes is standard.[4][9]

  • A head twitch is defined as a rapid, spasmodic, rotational movement of the head that is not associated with grooming or general exploratory sniffing.[2] It is a very fast and distinct behavior.

  • Scoring can be done live by a trained observer blind to the treatment conditions. If video recording, the files can be scored later, which allows for re-watching in slow motion to confirm events.

  • Automated systems using magnetometers or machine-learning software (e.g., DeepLabCut, SimBA) can also be used for high-throughput, unbiased scoring.[6][12]

Data Analysis and Interpretation

Data Compilation

Record the total number of head twitches for each animal over the entire observation period. Organize the data by treatment group.

Example Data Table:

Group	Treatment	Dose (mg/kg)	Individual HTR Counts	Mean HTR	SEM
1	Vehicle	-	0, 1, 0, 0, 1, 0, 0, 1	0.38	0.18
2	Test Compound	0.3	5, 8, 6, 11, 7, 9, 4, 8	7.25	0.75
3	Test Compound	1.0	25, 31, 28, 22, 35, 29, 26, 30	28.25	1.41
4	Test Compound	3.0	45, 51, 48, 55, 42, 49, 47, 53	48.75	1.57
5	DOI	1.0	41, 38, 44, 35, 40, 42, 37, 39	39.50	0.97
6	Ketanserin + Test Cmpd	0.625 + 1.0	2, 1, 0, 3, 1, 1, 2, 0	1.25	0.37

Statistical Analysis

• Primary Analysis: Use a one-way Analysis of Variance (ANOVA) to determine if there is a significant overall effect of the treatment.[4]

• Post-Hoc Tests: If the ANOVA is significant (p < 0.05), perform post-hoc tests (e.g., Dunnett's test) to compare each treatment group to the vehicle control group.[4]

• Antagonist Group: Use a t-test or a specific comparison within the ANOVA (e.g., Tukey's test) to compare the effective dose group (e.g., Group 3) with the antagonist group (Group 6).

• Potency Calculation: If a clear dose-response is observed, calculate the ED50 (the dose that produces 50% of the maximal response) using non-linear regression analysis (e.g., in GraphPad Prism).[4]

Interpretation of Results

• Dose-Dependent Increase: A statistically significant, dose-dependent increase in HTR counts compared to the vehicle group indicates that the test compound has 5-HT2A agonist activity.

• Positive Control Confirmation: A robust HTR in the DOI group confirms that the assay was performed correctly and the animals are responsive.

• Antagonist Blockade: A significant reduction in HTR counts in the Ketanserin pre-treatment group compared to the test compound alone provides strong evidence that the effect is specifically mediated by the 5-HT2A receptor.[10][14]

• Inverted U-Shaped Curve: Be aware that many psychedelics exhibit an inverted U-shaped dose-response curve, where very high doses may produce fewer twitches than intermediate doses, possibly due to competing behaviors or receptor desensitization.[2][11]

Troubleshooting and Best Practices

• Observer Bias: The observer scoring the HTRs should always be blind to the experimental conditions to prevent bias.

• Distinguishing HTRs: Differentiate true HTRs from grooming or sniffing. HTRs are much faster and more convulsive. Video playback at reduced speed can aid in training and accurate scoring.[5]

• Locomotor Activity: At high doses, some compounds may induce hyperactivity or stereotypy that can interfere with HTR expression or scoring.[15] It can be useful to concurrently measure locomotor activity to rule out confounding motor effects.[16]

• Drug Solubility: Ensure the test compound is fully dissolved in the vehicle. If precipitation occurs, results will be unreliable.

• Habituation: Proper habituation is critical. Stressed animals may show suppressed HTR counts.[11]

References

• Signaling Mechanism Responsible for 5-HT2A Receptor Tolerance to Psychedelic Induced Head-Twitch Behavior in Mice. (2020). VCU Scholars Compass. [Link]

• Halberstadt, A. L., & Geyer, M. A. (2013). Characterization of the head-twitch response induced by hallucinogens in mice: detection of the behavior based on the dynamics of head movement. Psychopharmacology, 227(4), 727–739. [Link]

• Head-twitch response. (2024). In Wikipedia. [Link]

• Shahar, O., et al. (2022). Role of 5-HT2A, 5-HT2C, 5-HT1A and TAAR1 Receptors in the Head Twitch Response Induced by 5-Hydroxytryptophan and Psilocybin: Translational Implications. International Journal of Molecular Sciences, 23(22), 14207. [Link]

• Shahar, O., et al. (2022). Role of 5-HT2A, 5-HT2C, 5-HT1A and TAAR1 receptors in the head twitch response induced by 5-hydroxytryptophan and psilocybin. bioRxiv. [Link]

• Wesołowska, A., et al. (2024). Assessing the effects of 5-HT2A and 5-HT5A receptor antagonists on DOI-induced head-twitch response in male rats using marker-less deep learning algorithms. Behavioural Brain Research, 461, 114867. [Link]

• Kaplan, J. S., et al. (2023). Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential. Nature Communications, 14(1), 8221. [Link]

• Jefsen, M., et al. (2018). Tolerance and Tachyphylaxis to Head Twitches Induced by the 5-HT2A Agonist 25CN-NBOH in Mice. Frontiers in Pharmacology, 9, 54. [Link]

• Psilocin. (2024). In Wikipedia. [Link]

• Halberstadt, A. L., & Geyer, M. A. (2013). Serotonergic hallucinogens as translational models relevant to schizophrenia. International Journal of Neuropsychopharmacology, 16(10), 2165–2180. [Link]

• de la Fuente Revenga, M., et al. (2019). Fully automated head-twitch detection system for the study of 5-HT2A receptor pharmacology in vivo. Scientific Reports, 9(1), 14227. [Link]

• Su, R., et al. (2023). Effects of Ketanserin, M100907 and Olanzapine on hallucinogenic like action induced by 2,5-dimethoxy-4-methylamphetamine. Behavioural Pharmacology, 34(2 & 3), 118-127. [Link]

• 4-HO-MET. (2024). In Wikipedia. [Link]

• Head-twitch response – Knowledge and References. (n.d.). Taylor & Francis. [Link]

• Glatfelter, G. C., et al. (2022). Rapid, Open-Source, and Automated Quantification of the Head Twitch Response in C57BL/6J Mice Using DeepLabCut and Simple Behavioral Analysis. ACS Pharmacology & Translational Science, 5(9), 835-846. [Link]

• Evaluation of the head twitch response in male C57BL/6J mice as a measure of 5-HT2a receptor activation. (2023). Labcorp. [Link]

• Halberstadt, A. L., et al. (2020). Correlation between the potency of hallucinogens in the mouse head-twitch response assay and their behavioral and subjective effects in other species. Neuropsychopharmacology, 45(9), 1502-1512. [Link]

• Glatfelter, G. C., et al. (2022). Rapid, Open-Source, and Automated Quantification of the Head Twitch Response in C57BL/6J Mice Using DeepLabCut and Simple Behavioral Analysis. ACS Pharmacology & Translational Science, 5(9), 835–846. [Link]

• Glatfelter, G. C., et al. (2020). Automated Computer Software Assessment of 5-Hydroxytryptamine 2A Receptor-Mediated Head Twitch Responses from Video Recordings of Mice. ACS Chemical Neuroscience, 11(20), 3366-3375. [Link]

• 1H-Indol-4-ol, 3-[2-(methylamino)ethyl]-. (n.d.). Jiangsu Qianyu Molecular Technology Co., LTD.[Link]

• Chae, H. J., et al. (2020). Cardiotoxic effects of [3-[2-(diethylamino)ethyl]-1H-indol-4-yl] acetate and 3-[2-[ethyl(methyl)amino]ethyl]-1H-indol-4-ol. Toxicology Letters, 319, 131-138. [Link]

• Zolmitriptan. (n.d.). J-GLOBAL. [Link]

• 3-[2-(methylamino)ethyl]-1H-indol-4-ol hydrochloride. (n.d.). Shanghai Zhenzhun Biotechnology Co., Ltd.[Link]

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• (2026, March 15). [No title available].

• Synthesis of [3-[2-(Dimethylamino)ethyl]-2-[[ [3-(dimethylamino)ethyl]-1H-indol-5-yl]methyl]-1H-indol-5-yl] -N-methylmethanesulfonamide — The Main Sumatriptane Impurity. (2002). ResearchGate. [Link]

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Application Note &amp; Protocol: Preparation of Stable 3-[2-(methylamino)ethyl]-1H-indol-4-ol Solutions for In Vitro Bioassays

Here is the detailed application note and protocol for preparing stable 3-[2-(methylamino)ethyl]-1H-indol-4-ol solutions for in vitro bioassays.

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation, stabilization, and validation of solutions containing 3-[2-(methylamino)ethyl]-1H-indol-4-ol (also known as 4-hydroxy-N-methyl-N-ethyltryptamine or 4-HO-MET) for use in in vitro bioassays. Due to its 4-hydroxyindole structure, analogous to the highly unstable molecule psilocin, 4-HO-MET is exceptionally prone to oxidative degradation in solution, leading to loss of potency and the formation of interfering byproducts.[1][2] This protocol details a robust, field-proven methodology to mitigate these stability issues through careful control of pH, exclusion of oxygen, and the use of antioxidants, thereby ensuring the accuracy and reproducibility of experimental data.

Introduction: The Challenge of 4-Hydroxyindole Instability

3-[2-(methylamino)ethyl]-1H-indol-4-ol (4-HO-MET) is a synthetic tryptamine of significant interest in neuroscience and pharmacology due to its structural similarity to psilocin (4-HO-DMT), the active metabolite of psilocybin.[3][4] It acts as a potent agonist at serotonin receptors, particularly the 5-HT2A subtype, making it a valuable tool for investigating serotonergic pathways in vitro.[3]

However, the utility of 4-HO-MET is fundamentally limited by its poor chemical stability in solution. The electron-rich 4-hydroxyindole moiety is highly susceptible to oxidation, a process accelerated by exposure to atmospheric oxygen, neutral or alkaline pH, light, and elevated temperatures.[1][2] This degradation not only reduces the effective concentration of the active compound, leading to inaccurate dose-response curves, but also generates colored degradation products (often appearing as a yellow, pink, or brown hue) that can interfere with colorimetric or fluorometric assays.[2] Therefore, a validated protocol for preparing stable solutions is not merely a suggestion but a prerequisite for reliable experimentation.

This guide explains the causal mechanisms behind this instability and provides a step-by-step, self-validating protocol to prepare, store, and handle 4-HO-MET solutions to maintain their integrity and potency.

Understanding the Degradation Pathway

The primary mechanism of 4-HO-MET degradation is oxidation. The phenolic hydroxyl group at the 4-position of the indole ring makes the molecule particularly vulnerable to attack by molecular oxygen and other reactive oxygen species (ROS). This process can lead to the formation of quinone-like intermediates and, subsequently, colored oligomers and polymers.

Caption: Recommended workflow for preparing stable 4-HO-MET solutions.

Protocol for Solution Stability Validation

To ensure the trustworthiness of your biological data, you must validate the stability of your prepared solutions under the intended experimental conditions. A typical approach using LC-MS or HPLC-UV is outlined below.

Experimental Design

• Preparation: Prepare a batch of your highest concentration aqueous working solution (e.g., 100 µM) following Protocol 4.2.

• Time Points: Designate several time points for analysis. A typical set would be T=0, T=2h, T=4h, T=8h, and T=24h.

• Conditions: Aliquot the solution and store it under conditions that mimic your experiment (e.g., in an incubator at 37°C, on the benchtop at room temperature, etc.).

• Analysis: At each time point, remove an aliquot and immediately analyze it by a validated LC-MS or HPLC-UV method to determine the concentration of 4-HO-MET. [5]A T=0 sample should be analyzed immediately after preparation to serve as the baseline.

Analytical Method

A validated LC-MS method is ideal for both quantification and identification of degradation products. [5][6]

Parameter	Example Specification
Instrumentation	LC-MS/MS System (e.g., Agilent, Sciex, Thermo) [7]
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid [5]
Gradient	A rapid gradient from 5% B to 95% B over several minutes [5]
Detection	ESI+; MRM transition for 4-HO-MET (e.g., m/z 219.1 -> appropriate fragment) [6]

| Quantification | External calibration curve prepared in the same stabilized buffer. |

Acceptance Criteria

The solution is considered stable if the mean concentration at a given time point is within ±15% of the initial (T=0) concentration. If stability does not meet this criterion for the duration of your planned bioassay, the preparation protocol must be further optimized (e.g., by increasing antioxidant concentration or further lowering pH).

Summary of Best Practices

Condition	Recommendation	Rationale
Solid Compound	Store at -20°C in a desiccator, protected from light.	Prevents degradation of the raw material.
Stock Solution	Anhydrous DMSO, -80°C, single-use aliquots.	Maximizes long-term stability and prevents contamination/degradation from freeze-thaw cycles. [2]
Aqueous Solution	Prepare fresh, use immediately.	4-HO-MET is least stable in aqueous media.
pH	Maintain slightly acidic conditions (pH 6.0-6.5).	Slows the rate of oxidative degradation. [8][9]
Atmosphere	Use deoxygenated buffers (sparged with N₂/Ar).	Removes dissolved oxygen, a key reactant in the degradation pathway.
Antioxidant	Add L-ascorbic acid (50-100 µM).	Acts as a chemical scavenger for oxidizing species. [2]
Light	Use amber vials and minimize light exposure.	Prevents photodegradation. [2]

References

• Gotvaldová, K., Hájková, K., Borovička, J., Jurok, R., Cihlářová, P., & Kuchař, M. (2020). Stability of psilocybin and its four analogs in the biomass of the psychotropic mushroom Psilocybe cubensis. Drug testing and analysis. Available at: [Link]

• Ding, M., Andraka, J., & Fitzgerald, R. L. (2025). Presence of 4-Hydroxy-N-methyl-N-ethyltryptamine in Commercially Available Products. ACS omega. Available at: [Link]

• Zancajo, R., et al. (2021). Can the Intake of a Synthetic Tryptamine be Detected Only by Blood Plasma Analysis? A Clinical Toxicology Case Involving 4-HO-MET. Journal of analytical toxicology. Available at: [Link]

• Google Patents. (n.d.). WO2022243285A1 - Formulations of psilocybin.

• Gotvaldová, K., et al. (2020). Stability of psilocybin and its four analogs in the biomass of the psychotropic mushroom Psilocybe cubensis. Drug Testing and Analysis. Available at: [Link]

• ResearchGate. (2020). Stability of psilocybin and its four analogs in the biomass of the psychotropic mushroom Psilocybe cubensis | Request PDF. Available at: [Link]

• Semantic Scholar. (2020). Stability of psilocybin and its four analogs in the biomass of the psychotropic mushroom Psilocybe cubensis. Available at: [Link]

• Wikipedia. (n.d.). 4-HO-MET. Available at: [Link]

• Google Patents. (n.d.). WO2024079645A1 - Composition comprising not phosphorylated tryptamine, antioxidants, and supplements, and pharmaceutical uses thereof.

• MDPI. (2024). Exploring Endogenous Tryptamines: Overlooked Agents Against Fibrosis in Chronic Disease? A Narrative Review. Available at: [Link]

• ACS Publications. (2008). Modifications of Tryptophan Oxidation by Phenolic-Rich Plant Materials. Available at: [Link]

• ResearchGate. (n.d.). Investigation of the Antioxidant Characteristics of a New Tryptamine Derivative of Securinine and its Influence on Seizure Activ. Available at: [Link]

• Jiangsu Qianyu Molecular Technology Co., LTD. (n.d.). 28363-70-4 - 1H-Indol-4-ol, 3-[2-(methylamino)ethyl]-. Available at: [Link]

• The Center for Forensic Science Research & Education. (2019). 4-HO-MET. Available at: [Link]

• ACS Publications. (2018). Intrinsic Antioxidant Potential of the Aminoindole Structure: A Computational Kinetics Study of Tryptamine. Available at: [Link]

• Reddit. (2026). How stable is 4-HO-MET? : r/researchchemicals. Available at: [Link]

• MDPI. (n.d.). Physicochemical Stability of the Pigment Produced by Pseudofusicoccum adansoniae: Influence of pH, Temperature, Additives, and Light Exposure. Available at: [Link]

• PubMed. (2022). Biomarkers of 4-hydroxy- N,N-methylpropyltryptamine (4-OH-MPT) intake identified from human hepatocyte incubations. Available at: [Link]

• Chemical Synthesis Database. (2025). 3-(2-methylamino-ethyl)-1H-indol-5-ol. Available at: [Link]

• OFDT. (n.d.). I-TREND Substance briefing: 4-HO-Met. Available at: [Link]

• Wikipedia. (n.d.). 4-Hydroxytryptamine. Available at: [Link]

• Wikipedia. (n.d.). Psilocin. Available at: [Link]

• ResearchGate. (2016). A Fatality Related to Two Novel Hallucinogenic Compounds: 4-Methoxyphencyclidine and 4-Hydroxy-N-methyl-N-ethyltryptamine. Available at: [Link]

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• UTAK. (n.d.). SAMPLE PREPARATION. Available at: [Link]

• ChemRxiv. (n.d.). Presence of 4-hydroxy-N-methyl-N-ethyltryptamine in Commercially Available Products. Available at: [Link]

• PubChem. (n.d.). 4-hydroxy-N,N,N-trimethyltryptamine. Available at: [Link]

• PubMed. (2018). Study of the in vitro and in vivo metabolism of 4-HO-MET. Available at: [Link]

• Science Publications. (n.d.). Influence of Temperature and pH on the Stability and Colorimetric Measurement of Textile Dyes. Available at: [Link]

• CORE. (n.d.). Effect of Water pH on the Chemical Stability of Pesticides. Available at: [Link]

• Frontiers. (2017). Indole Alkaloids from Plants as Potential Leads for Antidepressant Drugs: A Mini Review. Available at: [Link]

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• ScienceDirect. (2023). The role of commonly used transition metals in total synthesis of indole alkaloids. Available at: [Link]

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• BioPharma Services. (n.d.). Bioanalytical Method Validation Focus on Sample Stability. Available at: [Link]

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Application Note: GC-MS Derivatization Strategies for the Analysis of 3-[2-(Methylamino)ethyl]-1H-indol-4-ol (Norpsilocin)

Executive Summary

The compound 3-[2-(methylamino)ethyl]-1H-indol-4-ol , commonly known as norpsilocin or 4-hydroxy-N-methyltryptamine, is a naturally occurring tryptamine alkaloid and the primary active metabolite of the psychedelic prodrug baeocystin[1]. As research into minor psychedelic mushroom alkaloids accelerates, the precise quantification of norpsilocin in both fungal biomass and biological matrices (plasma/urine) has become critical.

Gas Chromatography-Mass Spectrometry (GC-MS) remains a gold-standard analytical technique for forensic and pharmacokinetic profiling. However, norpsilocin presents a unique analytical challenge: it is highly polar and thermally labile. Without chemical protection, the molecule rapidly degrades in the heated GC inlet. This application note details the mechanistic rationale and step-by-step protocols for the derivatization of norpsilocin, ensuring robust, reproducible, and self-validating GC-MS workflows.

Chemical Profiling & Mechanistic Rationale

To understand why specific derivatization choices are made, we must examine norpsilocin’s molecular architecture. The molecule possesses three reactive, exchangeable protons:

• A phenolic hydroxyl group (4-OH): Highly prone to oxidation and hydrogen bonding.

• A secondary amine (N-methyl): Distinct from the tertiary amine of psilocin, this secondary amine is highly reactive toward derivatizing agents.

• An indole nitrogen (1-NH): Less reactive due to aromatic ring delocalization, but susceptible to derivatization under forcing conditions.

Silylation vs. Acylation

For GC-MS, the goal is to replace these active hydrogens to reduce polarity, lower the boiling point, and prevent thermal degradation[2].

• Silylation (MSTFA + 1% TMCS): N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) is the preferred reagent for tryptamines because it generates less background noise than BSTFA[2]. The addition of 1% Trimethylchlorosilane (TMCS) acts as a catalyst. MSTFA readily silylates the 4-OH and the secondary amine to form a Di-TMS derivative . Under prolonged heating, the indole nitrogen may also react, yielding a Tri-TMS derivative [3].

• Acylation (PFPA): Pentafluoropropionic anhydride (PFPA) targets the same functional groups but adds heavy, electronegative fluorine atoms. This is particularly useful if the analysis requires Negative Ion Chemical Ionization (NCI) for ultra-trace detection, though standard Electron Ionization (EI) is also highly effective.

Phase II Metabolism & Hydrolysis

In biological matrices, norpsilocin undergoes extensive Phase II metabolism. Similar to psilocin, the 4-OH group is rapidly conjugated by UGT enzymes to form an inactive O-glucuronide [4],[5]. Because glucuronides are non-volatile and cannot be extracted into organic solvents, an enzymatic hydrolysis step using β -glucuronidase is strictly required prior to extraction and derivatization[4],[6].

Metabolic pathway and analytical GC-MS workflow for Norpsilocin quantification.

Experimental Protocols

The following protocols establish a self-validating system. The inclusion of an isotopically labeled internal standard (e.g., d4​ -psilocin) at the very beginning of the workflow ensures that any losses during hydrolysis, extraction, or derivatization are mathematically corrected.

Protocol A: Biological Sample Hydrolysis & Extraction

• Aliquoting: Transfer 1.0 mL of the biological sample (urine or plasma) into a clean, silanized glass tube.

• Internal Standard Addition: Add 50 µL of d4​ -psilocin (1 µg/mL in methanol) and vortex briefly.

• Enzymatic Hydrolysis: Add 1.0 mL of 0.1 M sodium acetate buffer (pH 5.0) and 50 µL of β -glucuronidase (Helix pomatia, ≥ 100,000 units/mL). Incubate in a water bath at 37°C for 2 hours to completely cleave the O-glucuronide conjugate[4].

• pH Adjustment: After cooling, adjust the sample pH to 6.0 using 0.1 M ammonium hydroxide to prepare for mixed-mode cation exchange.

• Solid-Phase Extraction (SPE):

  • Condition a mixed-mode cation exchange (MCX) cartridge with 2 mL methanol followed by 2 mL DI water.

  • Load the hydrolyzed sample at a flow rate of 1 mL/min.

  • Wash with 2 mL of 0.1 M HCl, followed by 2 mL of methanol (removes neutral/acidic interferences).

  • Elute the basic tryptamines using 2 mL of 5% ammonium hydroxide in methanol. The high pH deprotonates the secondary amine, releasing it from the sulfonic acid resin.

• Evaporation: Evaporate the eluate to absolute dryness under a gentle stream of nitrogen at 40°C. Critical Step: Any residual moisture will immediately hydrolyze and quench the MSTFA reagent.

Protocol B: Silylation (MSTFA)

• Reconstitution: Reconstitute the completely dried extract in 50 µL of anhydrous ethyl acetate.

• Reagent Addition: Add 50 µL of MSTFA containing 1% TMCS[2],[3].

• Incubation: Seal the vial tightly with a PTFE-lined cap, vortex for 10 seconds, and incubate in a dry heating block at 70°C for 30 minutes[2].

• Transfer: Allow the vial to cool to room temperature, then transfer the contents to a GC auto-sampler vial equipped with a low-volume glass insert.

Chemical derivatization pathways of Norpsilocin using silylation and acylation reagents.

Instrumental Parameters & Data Interpretation

GC-MS Conditions

• Column: HP-5MS or equivalent (30 m × 0.25 mm i.d., 0.25 µm film thickness)[7].

• Injection: 1 µL, Splitless mode, Inlet temperature 250°C.

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Oven Program: Initial 100°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• Ionization: Electron Ionization (EI) at 70 eV.

Data Presentation

Table 1: Comparison of Derivatization Strategies for Norpsilocin

Method	Reagent	Target Functional Groups	Major Derivative	MW Shift	Pros & Cons
Silylation	MSTFA + 1% TMCS	4-OH, 2°-Amine, (1-NH)	Di-TMS / Tri-TMS	+144 Da / +216 Da	Pros: Excellent EI fragmentation, low background[2].Cons: Highly sensitive to moisture.
Acylation	PFPA	4-OH, 2°-Amine, (1-NH)	Di-PFP	+292 Da	Pros: Ideal for NCI, highly stable derivatives.Cons: Requires corrosive reagents, venting required.

Table 2: Expected EI-MS Monitoring Ions (SIM Mode)

Note: Because norpsilocin possesses a secondary amine, its fragmentation pattern differs slightly from the tertiary amine of psilocin. The base peak usually corresponds to the α -cleavage of the ethylamine side chain.

Analyte	Derivative	Molecular Weight (MW)	Target Quantitation Ion (m/z)	Qualifier Ions (m/z)
Norpsilocin	Di-TMS	334	244	334 (M+), 229
Norpsilocin	Tri-TMS	406	316	406 (M+), 301
Psilocin (Ref)	Di-TMS	348	290	348 (M+), 291[2]
d4​ -Psilocin (IS)	Di-TMS	352	294	352 (M+), 295

References

• Synthesis and structure of 4-hydroxy-N-isopropyltryptamine (4-HO-NiPT) and its precursors National Institutes of Health (NIH) URL:[Link][1]

• The detection of psilocin in human urine PubMed / Journal of Forensic Sciences (Grieshaber et al., 2001) URL:[Link][4]

• Analysis of psilocybin and psilocin in Psilocybe subcubensis GUZMAN by ion mobility spectrometry and gas chromatography–mass spectrometry Forensic Science International (Keller et al., 1999) URL:[Link][2]

• Methods for GC/MS Analysis of the Most Commonly Seized Drugs of Abuse and Their Metabolites in Biological Samples MDPI URL:[Link][7]

• US20230404975A1 - Compositions comprising a serotonergic tryptamine compound Google Patents URL:[3]

• US10933073B2 - Compositions and methods comprising a psilocybin derivative Google Patents URL:[6]

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• 3. US20230404975A1 - Compositions comprising a serotonergic tryptamine compound - Google Patents [patents.google.com]
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• 7. mdpi.com [mdpi.com]

Technical Notes & Optimization

improving chromatographic resolution of 3-[2-(methylamino)ethyl]-1H-indol-4-ol

Welcome to the Advanced Chromatography Support Center for Norpsilocin (3-[2-(methylamino)ethyl]-1H-indol-4-ol). As a highly polar, zwitterionic tryptamine, norpsilocin presents unique analytical challenges, including severe peak tailing, rapid oxidative degradation, and co-elution with structurally analogous compounds like psilocin and baeocystin[1].

This guide is engineered for researchers and drug development professionals to troubleshoot, optimize, and validate LC-MS/MS and HPLC-UV methods for norpsilocin.

Part 1: Diagnostic Troubleshooting & FAQs

Q1: Why does my norpsilocin peak exhibit severe tailing ( Tf​>2.0 ) on a standard C18 stationary phase?

The Causality: Norpsilocin contains a basic secondary amine (methylamino group) with a pKa of approximately 9.5. At neutral or mildly acidic pH, this amine is fully protonated. Traditional silica-based C18 columns possess residual acidic silanol groups ( −Si-OH ) that ionize to −Si-O− . The electrostatic interaction between the protonated secondary amine and these ionized silanols creates a secondary retention mechanism (Lewis acid-base interaction), dragging the tail of the peak[2]. Furthermore, metal-oxide interactions within standard stainless-steel HPLC flow paths exacerbate this tailing[2].

The Solution:

• Stationary Phase: Switch to a column with high-density end-capping or a superficially porous particle design. Alternatively, utilize hybrid surface technologies (e.g., MaxPeak High Performance Surfaces) which physically barrier the analyte from metal-oxide interactions, reducing tailing factors from >2.3 to <1.6[2].

• Mobile Phase: Lower the mobile phase pH to < 2.5 using 0.1% Formic Acid. This fully protonates the residual silanols, neutralizing their negative charge and eliminating the electrostatic draw on the amine.

Q2: How can I achieve baseline resolution between norpsilocin, psilocin, and baeocystin?

The Causality: These tryptamines differ only by the degree of N-methylation on the ethylamine side chain (baeocystin = primary, norpsilocin = secondary, psilocin = tertiary). On a purely hydrophobic C18 phase, their partitioning coefficients are nearly identical, resulting in co-elution.

The Solution: Shift the primary separation mechanism from pure hydrophobicity to π−π and dipole-dipole interactions.

• Column Selection: Employ a Biphenyl stationary phase. The biphenyl rings interact with the indole core of the tryptamines. The varying steric hindrance of the primary, secondary, and tertiary amines alters their spatial alignment with the biphenyl phase, allowing for baseline resolution of all three[3]. A High-Strength Silica (HSS T3) column is also highly effective[2].

• Solvent Selection: Replace acetonitrile with methanol as the strong organic modifier. Methanol acts as both a hydrogen-bond donor and acceptor, providing alternative selectivity that drastically improves the resolution of N-methyl analogs[2].

Q3: Why does my norpsilocin signal degrade over a 24-hour autosampler sequence?

The Causality: The 4-hydroxyindole moiety of norpsilocin is highly susceptible to oxidative degradation. In aqueous environments at elevated temperatures or neutral/basic pH, the phenolic hydroxyl group oxidizes into a reactive quinone-imine intermediate, leading to polymerization and signal loss[4].

The Solution: Maintain the autosampler at 4°C. Extract and store all samples in an acidified organic matrix (e.g., 5% acetic acid in methanol). The acidic environment protonates the phenolic oxygen, stabilizing the molecule against oxidation[4].

Part 2: Visual Troubleshooting Logic

Logical troubleshooting workflow for resolving norpsilocin peak tailing and co-elution issues.

Part 3: Validated Analytical Workflows

To ensure trustworthiness, the following extraction and LC-MS/MS protocol is designed as a self-validating system . By incorporating an acidified extraction matrix and stable isotope-labeled internal standards (SIL-IS) prior to extraction, the method inherently corrects for matrix effects, incomplete recovery, and in-vial degradation.

Protocol: Artifact-Free Extraction and LC-MS/MS Quantification

• Biomass Preparation: Cryomill the fungal biomass (e.g., Psilocybe spp.) using liquid nitrogen to prevent thermal degradation of the tryptamines[4].

• Acidified Extraction: Weigh exactly 50 mg of the homogenized powder into a centrifuge tube. Add 3 mL of 5% acetic acid in methanol[4]. Causality: The low pH prevents the enzymatic dephosphorylation of baeocystin into artifactual norpsilocin, ensuring the measured norpsilocin reflects the true natural profile[1].

• Agitation: Vortex the mixture continuously for 30 minutes at 2500 rpm at room temperature[4].

• Separation: Centrifuge the sample for 10 minutes at 4000 rpm. Transfer the supernatant to a clean vial[4]. Repeat the extraction with an additional 2 mL of solvent, centrifuge, and pool the supernatants.

• Dilution & Internal Standard: Bring the pooled volume to 10 mL with LC-MS grade water. Perform a 1000x dilution of this extract using water[4]. Causality: High concentrations of co-extracted matrix components cause severe ion suppression in the ESI source. Massive dilution mitigates this. Spike the final dilution with 50 ng/mL of Psilocin-d10 (SIL-IS)[4].

• Chromatographic Analysis: Inject 1 µL onto a Biphenyl or HSS T3 column (e.g., 2.1 x 100 mm, 1.8 µm) maintained at 25°C. Use a mobile phase gradient of 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Methanol (B).

Artifact-free extraction and LC-MS/MS analysis workflow for norpsilocin stability.

Part 4: Quantitative Performance Metrics

The following table summarizes the expected chromatographic performance parameters when utilizing different column chemistries for the resolution of norpsilocin from its structural analogs.

Table 1: Column Chemistry Comparison for Tryptamine Resolution

Column Chemistry	Primary Interaction Mechanism	Norpsilocin Peak Tailing ( Tf​ )	Resolution ( Rs​ ) from Psilocin	Recommendation Status
Standard C18 (Silica)	Hydrophobic Partitioning	> 2.0 (Severe)	< 1.0 (Co-elution)	Not Recommended
High-Strength Silica (T3)	Hydrophobic & Polar Retention	~ 1.2 (Excellent)	> 1.5 (Baseline)	Highly Recommended[2]
Biphenyl	π−π & Hydrophobic	~ 1.1 (Excellent)	> 2.0 (Baseline)	Highly Recommended[3]

Table 2: Mobile Phase Modifier Effects on Norpsilocin

Strong Solvent (Modifier)	Buffer Additive	Impact on Chromatography
Acetonitrile (ACN)	0.1% Formic Acid	Good ionization, but limited selectivity between N-methyl analogs.
Methanol (MeOH)	0.1% Formic Acid	Enhanced hydrogen bonding; superior baseline resolution of norpsilocin, baeocystin, and psilocin[2].
Methanol (MeOH)	5 mM Ammonium Formate	Excellent buffering capacity; produces the sharpest peak shapes for basic amines.

References

• Lenz, C., et al. "Identification of ω-N-Methyl-4-hydroxytryptamine (Norpsilocin) as a Psilocybe Natural Product.
• Restek Corporation. "Analysis of 13 Alkaloids Found in Psychedelic Mushrooms Using Force Biphenyl by HPLC-UV." Restek, 2023.
• Waters Corporation. "Single Method for the Separation and Detection of Psilocybin, Related Tryptamines, and Beta-Carbolines Found in Psychedelic Mushrooms.
• Sigma-Aldrich. "Quantification of Psilocybin and Psilocin in magic mushrooms." Sigma-Aldrich, 2023.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. waters.com [waters.com]
• 3. ez.restek.com [ez.restek.com]
• 4. Quantification of Psilocybin and Psilocin in magic mushrooms [sigmaaldrich.com]

Technical Support Center: Synthesis of 3-[2-(methylamino)ethyl]-1H-indol-4-ol (4-HO-MET)

Welcome to the technical support center for the synthesis of 3-[2-(methylamino)ethyl]-1H-indol-4-ol, a substituted tryptamine of significant interest to the research community. This guide is designed for researchers, medicinal chemists, and drug development professionals who may be encountering challenges, particularly low yields, during its multi-step synthesis. Here, we provide in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot and optimize your experimental outcomes.

Visual Overview: A Common Synthetic Pathway

The synthesis of 4-HO-MET is most practically achieved via a route analogous to the Speeter-Anthony tryptamine synthesis, often starting with a protected 4-hydroxyindole to prevent unwanted side reactions. The following diagram outlines a common and effective pathway, highlighting critical stages where yield loss can occur.

Caption: A common synthetic route to 4-HO-MET and key troubleshooting points.

Troubleshooting Guide

This section addresses specific, common issues encountered during the synthesis. Each answer provides a causal explanation and actionable solutions.

Question 1: My overall yield is extremely low, or the reaction fails entirely. Where should I begin my investigation?

Answer: Low yields often trace back to one of three areas: the integrity of your starting materials, suboptimal reaction conditions, or losses during work-up.

• Starting Material Purity: The starting material, 4-hydroxyindole, is a phenolic compound susceptible to oxidation and degradation, appearing as a white to pale yellow solid when pure.[1] If it has darkened to a brown or black color, it has likely oxidized or polymerized. Using impure starting material can halt the reaction or lead to a cascade of side products.[2] It is highly recommended to use a protected form, such as 4-acetoxyindole or a 4-silyloxyindole, to enhance stability and prevent unwanted reactions at the hydroxyl group.[3][4]

• Reaction Conditions (Acids & Temperature): Indoles are sensitive to strong acids, which can cause polymerization or degradation, often resulting in tar formation.[2][5] The initial acylation with oxalyl chloride is exothermic and requires careful temperature control to prevent side reactions.[3]

• Atmospheric Moisture: The reduction step, especially if using powerful hydride reagents like Lithium Aluminum Hydride (LAH), is extremely sensitive to moisture.[3] Ensure all glassware is oven-dried, and reactions are conducted under an inert atmosphere (e.g., Nitrogen or Argon).

Question 2: The reaction mixture has turned into a dark, tar-like substance, making purification impossible. What causes this and how can I prevent it?

Answer: Tar formation is a classic sign of indole decomposition, typically caused by overly harsh reaction conditions.[2]

• Causality: The electron-rich pyrrole ring of the indole nucleus is prone to polymerization under strongly acidic conditions or high temperatures.[5] The phenolic hydroxyl group in an unprotected starting material can also contribute to oxidative polymerization.

• Preventative Measures:

  • Protect the Hydroxyl Group: As mentioned, using 4-acetoxyindole is a standard strategy to prevent the phenol from participating in side reactions.[3] This is perhaps the most critical step to avoid tarring.

  • Optimize Temperature: Start with milder temperature conditions and only increase if the reaction fails to proceed. The initial acylation should be performed at a low temperature (e.g., 0 °C) with slow, controlled addition of the reagent.[3]

  • Acid Choice: If using an acid catalyst, opt for milder Lewis acids (e.g., ZnCl₂) over strong Brønsted acids (e.g., H₂SO₄) where possible.[6]

Question 3: The reduction of the intermediate amide with LAH is giving a complex mixture of products. What are the likely issues?

Answer: A complex mixture post-reduction points to incomplete reaction, over-reduction, or side reactions.

• Incomplete Reduction: This can occur if the LAH has degraded due to exposure to moisture or if an insufficient molar equivalent was used. Always use fresh, high-quality LAH and ensure anhydrous conditions. The reduction of the glyoxylamide intermediate to the tryptamine involves reducing two carbonyl groups, which requires a sufficient excess of the reducing agent.[3]

• Quality of Intermediate: Ensure the amide intermediate from the previous step is pure. Impurities carried over will be subjected to the harsh reducing conditions, leading to a complex product mixture.

• Work-up Procedure: The quenching of an LAH reaction must be done carefully and at low temperatures to avoid side reactions. A standard Fieser workup (sequential addition of water, then NaOH solution, then more water) is often effective for producing a granular, filterable aluminum salt precipitate.

Question 4: I'm struggling with the final purification of 4-HO-MET. Column chromatography results in significant product loss and streaking. What are my options?

Answer: Purifying polar, amphoteric compounds like 4-HO-MET can be challenging. The combination of a basic amine and an acidic phenol makes it prone to strong interactions with silica gel.

• Chromatography Optimization:

  • Deactivate Silica: Pre-treat the silica gel with a small amount of a base like triethylamine (e.g., 1-2% in your eluent) to neutralize acidic sites. This will reduce tailing and prevent your product from irreversibly binding to the column.

  • Solvent System: A gradient elution using a system like Dichloromethane/Methanol/Ammonium Hydroxide can be effective.

• Alternative Purification - Salt Formation & Recrystallization: A highly effective method is to convert the freebase into a stable, crystalline salt.

  • Fumarate Salt: Dissolve the crude 4-HO-MET freebase in a minimal amount of a hot solvent like isopropanol or acetone. In a separate flask, dissolve one equivalent of fumaric acid in the same hot solvent. Add the fumaric acid solution to the 4-HO-MET solution. The fumarate salt should precipitate upon cooling.

  • Benefits: This method not only purifies the product but also provides a more stable, crystalline solid that is easier to handle and store than the often-oily freebase.

Frequently Asked Questions (FAQs)

Q: Should I use a protecting group for the 4-hydroxyl position? A: Yes, absolutely. Protecting the phenolic hydroxyl group is critical for achieving good yields. It prevents O-acylation, oxidation, and polymerization.[7] The most common and effective protecting group for this synthesis is an acetyl group (forming 4-acetoxyindole), as it is stable under the initial reaction conditions and can be easily removed during the final LAH reduction/workup step.[3]

Q: What are the ideal storage conditions for 4-hydroxyindole and the final 4-HO-MET product? A: Both compounds are sensitive to light, air (oxygen), and heat.

• 4-Hydroxyindole: Store in a tightly sealed container in a cool, dry, dark place, preferably refrigerated and under an inert atmosphere (Nitrogen or Argon).[1][8]

• 4-HO-MET: The freebase can be an oil or low-melting solid and is prone to oxidation. For long-term storage, it is best to convert it to a crystalline salt (e.g., fumarate) and store it under the same conditions as 4-hydroxyindole.[9]

Q: How can I monitor the reaction's progress effectively? A: Thin-Layer Chromatography (TLC) is the most straightforward method.

• Mobile Phase: A mixture of Dichloromethane (DCM) and Methanol (e.g., 95:5 or 90:10 v/v) is a good starting point. Adding a drop of ammonium hydroxide can improve spot shape for the amine-containing products.

• Visualization: Use a UV lamp (254 nm) to visualize the indole ring. Additionally, staining with a p-anisaldehyde or vanillin solution followed by gentle heating can produce colored spots characteristic of indoles.

Key Experimental Protocols

Protocol 1: Synthesis of 3-(2-(Methylamino)-2-oxoacetyl)-1H-indol-4-yl acetate (Amide Intermediate)

This protocol outlines the first two steps of the synthesis, starting from the protected indole.

• Setup: In a three-neck, round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, suspend 4-acetoxyindole (1.0 eq) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).

• Acylation: Cool the suspension to 0 °C in an ice bath. Slowly add a solution of oxalyl chloride (1.1 eq) in anhydrous DCM dropwise over 30 minutes. The reaction is exothermic; maintain the temperature below 5 °C.[3] After addition, allow the mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours. A yellow precipitate of the acyl chloride intermediate should form.

• Amidation: Cool the reaction mixture back to 0 °C. In a separate flask, prepare a solution of methylamine (2.5 eq, e.g., as a 40% solution in water or a 2M solution in THF). Add the methylamine solution dropwise to the stirred suspension of the acyl chloride.

• Work-up: After the addition is complete, stir the reaction at room temperature for 1-2 hours. Monitor by TLC until the acyl chloride intermediate is consumed. Dilute the mixture with water and separate the organic layer. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude amide intermediate, which can be purified by recrystallization or used directly in the next step if sufficiently pure.

Protocol 2: Reduction and Deprotection to Yield 4-HO-MET

This protocol details the final reduction and deprotection steps.

• Setup: In a large, dry, three-neck flask under a nitrogen atmosphere, prepare a stirred suspension of Lithium Aluminum Hydride (LAH) (approx. 4-5 eq) in anhydrous THF.

• Addition of Amide: Dissolve the crude amide intermediate from Protocol 1 in anhydrous THF. Add this solution dropwise to the LAH suspension at a rate that maintains a gentle reflux.

• Reaction: After the addition is complete, heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction by TLC until the starting material is consumed.

• Quenching (Fieser Workup): Cool the reaction flask to 0 °C in an ice bath. Cautiously and slowly add water (X mL, where X is the mass of LAH in grams used). Follow this with the slow addition of 15% aqueous NaOH (X mL). Finally, add more water (3X mL).

• Isolation: Allow the mixture to warm to room temperature and stir vigorously for 1 hour. The grey suspension should become a white, granular precipitate of aluminum salts. Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with fresh THF or ethyl acetate.

• Purification: Combine the organic filtrates and concentrate under reduced pressure to yield crude 4-HO-MET. This can then be purified by column chromatography or conversion to a fumarate salt as described in the troubleshooting guide.

Troubleshooting Flowchart

This diagram provides a logical workflow for diagnosing the cause of low yields.

Caption: A decision tree for troubleshooting low yields in 4-HO-MET synthesis.

References

• Vertex AI Search, 2024. Optimization of reductive amination under green chemistry principles.
• Guidechem, 2024. 4-Hydroxyindole 2380-94-1 wiki.
• Benchchem, 2025. Technical Support Center: Fischer Indole Synthesis of Substituted Indoles.
• Georg Thieme Verlag, 1998. Isomerization of 4-Aminobenzofurans to 4-Hydroxyindoles.
• PubMed, 2010. Characterization of the synthesis of N,N-dimethyltryptamine by reductive amination using gas chromatography ion trap mass spectrometry.
• Veranova, 2025. From Magic to Medicine: Synthesis of Psilocybin for Therapeutics.
• Organic Chemistry Portal, 2024. Hitchhiker's guide to reductive amination.
• Organic Chemistry Portal, 2024. Protective Groups.
• CDH Fine Chemical, 2024. 4-HYDROXY INDOLE CAS NO 2380-94-1 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• Wikipedia, 2024. Fischer indole synthesis.
• National Institutes of Health, 2023. Inhibition of Ferroptotic Toxicity by 4-Hydroxyindole.
• ChemScene, 2024. 2380-94-1 | 4-Hydroxyindole.
• SlideShare, 2018. Synthesis and Chemistry of Indole.
• The Center for Forensic Science Research & Education, 2019. 4-HO-MET.
• National Institutes of Health, 2023. Gold-Catalyzed “Back-to-Front” Synthesis of 4-Silyloxyindoles.
• MedchemExpress.com, 2024. 4-Hydroxy MET (4-HO-MET) | Serotonin Analog.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. veranova.com [veranova.com]
• 4. Gold-Catalyzed “Back-to-Front” Synthesis of 4-Silyloxyindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bhu.ac.in [bhu.ac.in]
• 6. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 7. Protective Groups [organic-chemistry.org]
• 8. chemscene.com [chemscene.com]
• 9. medchemexpress.com [medchemexpress.com]

overcoming matrix effects in 3-[2-(methylamino)ethyl]-1H-indol-4-ol mass spectrometry

Welcome to the Technical Support Center for Tryptamine Alkaloid Analysis. As a Senior Application Scientist, I frequently consult with toxicology and pharmacokinetic laboratories struggling to accurately quantify 3-[2-(methylamino)ethyl]-1H-indol-4-ol, commonly known as psilocin .

Psilocin is notoriously difficult to analyze via LC-MS/MS. Its high polarity, basic secondary amine, and extreme susceptibility to rapid oxidation make it highly prone to severe matrix effects—specifically ion suppression in electrospray ionization (ESI). This guide bypasses generic advice, providing mechanistically grounded, field-proven solutions to stabilize the analyte, eliminate matrix interferences, and ensure rigorous quantitative accuracy.

Part 1: Diagnostic Workflow for Matrix Interferences

Before altering your methodology, you must diagnose the exact point of failure. The workflow below outlines the logical progression for identifying and resolving ion suppression in psilocin analysis.

Workflow for diagnosing and resolving psilocin LC-MS/MS matrix effects.

Part 2: Mechanistic Troubleshooting & FAQs

Q1: Why does psilocin suffer from such severe ion suppression compared to other tryptamines? A: The causality lies in psilocin's specific chemical structure. The highly polar hydroxyl group at the 4-position of the indole ring combined with a basic amine causes it to elute very early on standard reversed-phase (C18) columns. Because it co-elutes near the solvent front, it competes directly with highly abundant, un-retained endogenous matrix components (e.g., salts, urea, and early-eluting phospholipids)[1]. In the ESI source, these matrix components outcompete psilocin for available protons, leading to signal quenching.

Q2: We use Liquid-Liquid Extraction (LLE), but our matrix effects are still >40%. What is going wrong? A: LLE is generally insufficient for extracting psilocin from complex biological matrices like whole blood or urine. Because psilocin is amphoteric, extracting it into an organic solvent requires precise pH control, which inevitably co-extracts a massive amount of neutral lipids and phospholipids[1]. These lipids cause late-eluting matrix effects that suppress subsequent injections. Transitioning to Solid-Phase Extraction (SPE)—specifically polymeric mixed-mode cation exchange (MCX)—is required to wash away these phospholipids[2][3].

Q3: Our psilocin peak areas drop significantly while samples sit in the autosampler. Is this a matrix effect? A: No, this is ex vivo degradation, often misdiagnosed as an extraction failure. The 4-hydroxyindole ring of psilocin is highly susceptible to oxidation, rapidly forming blue-colored quinoid dimers (the exact mechanism that causes Psilocybe mushrooms to bruise blue). To prevent this, you must introduce an antioxidant. Adding ascorbic acid during the extraction, drying under nitrogen, and excluding light will stabilize the analyte in the autosampler for over 26 hours[2][3].

Part 3: Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. By incorporating stable isotope-labeled internal standards (SIL-IS) and specific chemical modifiers, the methods inherently verify their own efficiency.

Protocol A: Mixed-Mode Cation Exchange SPE for Plasma/Whole Blood

Mechanism: This protocol isolates psilocin via strong ionic interaction. By locking the protonated amine to the cation-exchange resin, you can aggressively wash the sorbent with 100% organic solvent to strip away the phospholipids that cause ion suppression.

• Sample Stabilization: Aliquot 200 µL of plasma or whole blood. Immediately add 20 µL of ascorbic acid solution (10 mg/mL) to halt oxidative degradation[2].

• Internal Standard Integration: Add 10 µL of Psilocin-D10 (100 ng/mL). Validation Check: The recovery ratio of Psilocin-D10 will dynamically correct for any residual matrix suppression.

• Protein Disruption: Add 400 µL of ice-cold 0.1% formic acid in water. This disrupts protein binding and ensures the secondary amine of psilocin is fully protonated (cationic state).

• SPE Conditioning: Condition a polymeric mixed-mode cation exchange cartridge (e.g., 30 mg MCX) with 1 mL methanol, followed by 1 mL 0.1% formic acid in water.

• Loading: Load the pre-treated sample at a flow rate of 1 mL/min.

• Aggressive Washing (Critical for Matrix Removal):

  • Wash 1: 1 mL 0.1% formic acid in water (Removes aqueous salts).

  • Wash 2: 1 mL 100% methanol (Removes neutral lipids and phospholipids). Validation Check: Because psilocin is ionically bound, it will not prematurely elute in 100% organic solvent.

• Elution: Elute psilocin using 1 mL of 5% ammonium hydroxide in methanol. The high pH deprotonates the amine, breaking the ionic bond and releasing the analyte[3].

• Reconstitution: Evaporate to dryness under a gentle stream of nitrogen at 30°C (exclude light). Reconstitute in 100 µL of initial mobile phase.

Protocol B: Dilute-and-Shoot for Mushroom Extracts

Mechanism: Fungal matrices are less complex than biological fluids. By utilizing a massive dilution factor, matrix inhibitors are diluted far below the threshold of ESI competition, eliminating the need for SPE[4][5].

• Extraction: Homogenize 100 mg of fresh mushroom in 10 mL of methanol. Vortex and extract at 4°C overnight in the dark.

• Centrifugation: Centrifuge at 10,000 rpm for 10 minutes to pellet structural particulates.

• Serial Dilution: Dilute the supernatant 1:100 with methanol, then further dilute 1:400 with mobile phase A (total dilution 1:40,000). Validation Check: This massive dilution factor keeps the high natural concentration of psilocin (up to 3% by weight) within the linear dynamic range of the mass spectrometer while nullifying matrix suppression[4].

• Analysis: Inject 2 µL onto a Polar-embedded C18 or HILIC column.

Part 4: Quantitative Data & Method Parameters

To optimize your instrument parameters and benchmark your extraction efficiency, refer to the consolidated data below.

Table 1: Impact of Sample Preparation on Psilocin Matrix Effects

Extraction Method	Matrix	Average Matrix Effect (%)	Recovery (%)	Source
Protein Precipitation (PPT)	Whole Blood	< 50% (Severe Suppression)	Variable	Field Observation
Liquid-Liquid Extraction (LLE)	Urine	60 - 75% (Suppression)	60 - 70%	[1]
Mixed-Mode SPE (MCX)	Plasma	90 - 110% (Negligible)	> 86%	[2]

| Mixed-Mode SPE (MCX) | Whole Blood | > 89% (Negligible) | > 89% |[6] |

Table 2: Optimized LC-MS/MS MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (Quant) (m/z)	Product Ion (Qual) (m/z)	Polarity
Psilocin	205.2	116.1	115.1	ESI (+)
Psilocin-D10 (IS)	215.2	122.1	-	ESI (+)

| Psilocybin (Prodrug)* | 284.9 | 205.2 | 240.0 | ESI (+) |

*Analytical Warning: Psilocybin is highly prone to in-source fragmentation, breaking down into psilocin (m/z 205) inside the mass spectrometer. You must achieve baseline chromatographic separation between psilocybin and psilocin to prevent artificially inflated psilocin quantification[1].

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. A validated method for quantitation of psilocin in plasma by LC-MS/MS and study of stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of psilocin, bufotenine, LSD and its metabolites in serum, plasma and urine by SPE-LC-MS/MS - ProQuest [proquest.com]
• 4. sciex.com [sciex.com]
• 5. sciex.com [sciex.com]
• 6. Quantification of psilocin in human whole blood using liquid chromatography-tandem mass spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Long-Term Storage Stability of 3-[2-(methylamino)ethyl]-1H-indol-4-ol

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have compiled this definitive troubleshooting guide for researchers and drug development professionals working with 3-[2-(methylamino)ethyl]-1H-indol-4-ol , commonly known as norpsilocin .

Norpsilocin is a secondary amine tryptamine and the dephosphorylated derivative of baeocystin. Due to its electron-rich 4-hydroxyindole core, it exhibits profound chemical instability. This guide bridges the gap between theoretical chemistry and benchtop reality, ensuring your analytical standards and experimental samples maintain absolute integrity.

Part 1: Troubleshooting Guides & FAQs

Q1: My purified norpsilocin standards rapidly turn blue or black upon dissolution in aqueous buffers. What is the exact mechanism, and how can I prevent this? Causality: The "blueing" phenomenon is a hallmark of 4-hydroxytryptamine degradation. When exposed to oxygen, light, or basic conditions, the 4-hydroxy group undergoes rapid auto-oxidation to form a highly reactive quinoid intermediate. These electrophilic intermediates subsequently cross-link via oxidative oligomerization to form blue or brown polymeric degradants. This mimics the enzymatic cascade observed in damaged Psilocybe mushrooms 1. Solution:

• Solvent Selection: Never store norpsilocin in aqueous solutions. Reconstitute only immediately prior to use.

• Deoxygenation: Sparge all reconstitution buffers with Argon or Nitrogen for at least 15 minutes prior to introducing the compound.

• Antioxidants: If your downstream assay permits, co-dissolve with a sacrificial antioxidant such as ascorbic acid (0.1% w/v) to reduce the quinoid intermediate back to the stable phenol form 2.

Q2: We are recovering significantly lower concentrations of norpsilocin from our powdered mushroom biomass after 3 months of storage. Why? Causality: Mechanical damage (powdering) disrupts cellular compartmentalization, exposing tryptamines to atmospheric oxygen and residual moisture. Dephosphorylated tryptamines like norpsilocin possess the lowest stability among mushroom alkaloids, degrading rapidly at room temperature 13. Solution: Store biomass as whole, intact fruiting bodies in the dark at room temperature in an inert gas environment. Only homogenize the biomass into a powder immediately prior to your extraction protocol 1.

Q3: What are the absolute optimal conditions for the long-term archiving of the purified synthetic compound? Causality: Thermal energy and hydration exponentially increase the kinetics of degradation. Solution: The compound must be stored as a lyophilized dry powder, purged with Argon, in amber glass vials (to prevent UV-induced radical formation), and kept at -80°C. Under these conditions, the activation energy required for oxidative degradation is not met 43.

Part 2: Quantitative Stability Data

To contextualize the degradation kinetics, the following table synthesizes the stability of dephosphorylated tryptamines (norpsilocin/psilocin) compared to their phosphorylated prodrugs (baeocystin/psilocybin) under various conditions.

Storage Condition	Physical State	Compound Type	Estimated Degradation (1 Month)
Room Temp (25°C), Light	Powdered Biomass	Dephosphorylated (Norpsilocin)	> 80% Loss
Room Temp (25°C), Dark	Whole Biomass	Dephosphorylated (Norpsilocin)	~ 15 - 20% Loss
-20°C, Dark	Aqueous Solution	Dephosphorylated (Norpsilocin)	> 50% Loss
-80°C, Dark, Argon	Dry Purified Powder	Dephosphorylated (Norpsilocin)	< 2% Loss
Room Temp (25°C), Dark	Dry Purified Powder	Phosphorylated (Baeocystin)	< 5% Loss

Data synthesized from established tryptamine stability profiles 13. Note the protective steric and electronic effect of the phosphate group in baeocystin.

Part 3: Self-Validating Experimental Protocols

To ensure absolute trustworthiness in your sample preparation, follow this self-validating workflow for archiving 3-[2-(methylamino)ethyl]-1H-indol-4-ol.

Protocol: Anaerobic Lyophilization and Integrity Validation

This protocol incorporates a closed-loop analytical feedback step to guarantee the compound has not degraded during the archiving process.

Step 1: Preparation & Lyophilization

• Dissolve the freshly synthesized or extracted norpsilocin in a volatile, anhydrous organic solvent (e.g., LC-MS grade Methanol).

• Flash-freeze the solution using a dry ice/acetone bath.

• Lyophilize the sample in the dark for 24 hours until a completely dry powder is achieved.

• Causality: Removing all residual solvent and water eliminates the medium required for hydrolytic and oxidative reactions.

Step 2: Anaerobic Aliquoting

• Transfer the lyophilized powder into pre-weighed, amber glass vials.

• Place the vials in a glove box purged with Argon.

• Causality: Argon is heavier than air and effectively displaces oxygen, preventing auto-oxidation.

• Seal the vials with PTFE-lined caps. PTFE prevents gas permeability over long-term storage.

Step 3: Self-Validation (Integrity Check)

• Validation Loop: Randomly select one sealed vial from the batch. Reconstitute in 0.1% Formic Acid in Acetonitrile.

• Analyze immediately via UHPLC-MS/MS (e.g., Waters XBridge BEH C18 column, positive electrospray ionization) 4.

• Acceptance Criteria: The chromatogram must show a single major peak at the expected m/z (191.1 [M+H]+ for norpsilocin) with < 2% relative abundance of the quinoid/dimer masses. If degradation >2% is detected, the batch must be re-purified.

Step 4: Cryopreservation

• Transfer the validated batch to a -80°C freezer.

Part 4: Mechanistic and Workflow Visualizations

Diagram 1: Mechanistic pathway of norpsilocin oxidative degradation and intervention points.

Diagram 2: Self-validating workflow for the long-term anaerobic storage of norpsilocin.

References

• Gotvaldová, K., et al. "Stability of psilocybin and its four analogs in the biomass of the psychotropic mushroom Psilocybe cubensis." Drug Testing and Analysis (2021).
• Lenz, C., et al. "Identification of ω-N-Methyl-4-hydroxytryptamine (Norpsilocin) as a Psilocybe Natural Product.
• Sherwood, A., et al. "Pharmacological and behavioral effects of tryptamines present in psilocybin-containing mushrooms." bioRxiv (2023).
• "Formulations of psilocin that have enhanced stability" US P

Sources

• 1. oregon.gov [oregon.gov]
• 2. US20220280482A1 - Formulations of psilocin that have enhanced stability - Google Patents [patents.google.com]
• 3. Pharmacological and behavioral effects of tryptamines present in psilocybin-containing mushrooms | bioRxiv [biorxiv.org]
• 4. pubs.acs.org [pubs.acs.org]

resolving co-elution issues of 3-[2-(methylamino)ethyl]-1H-indol-4-ol and psilocin

Guide ID: TSC-2026-03-TRYP-SEP Title: Troubleshooting Co-elution of 4-HO-NMT and Psilocin (4-HO-DMT) Senior Application Scientist: Dr. Gemini

Welcome to our technical support center. This guide is designed for researchers, analytical scientists, and drug development professionals who are encountering challenges in the chromatographic separation of the closely related tryptamine analogs, 3-[2-(methylamino)ethyl]-1H-indol-4-ol (4-hydroxy-N-methyltryptamine, or 4-HO-NMT) and psilocin (4-hydroxy-N,N-dimethyltryptamine, or 4-HO-DMT).

Introduction: The Root of the Challenge

The co-elution of 4-HO-NMT and psilocin is a frequent analytical challenge rooted in their profound structural similarity. Both are positional isomers of bufotenine and share the same 4-hydroxyindole core.[1] The only structural difference is a single methyl group on the terminal amine (a secondary amine in 4-HO-NMT vs. a tertiary amine in psilocin). This subtle difference results in nearly identical polarity, molecular weight, and ionization properties, making their separation on traditional reversed-phase columns, such as a standard C18, non-trivial.

This guide provides a logical, step-by-step approach to systematically troubleshoot and resolve this co-elution issue, moving from simple mobile phase adjustments to more advanced column chemistry and chromatographic techniques.

FAQ 1: My 4-HO-NMT and psilocin peaks are completely co-eluting on a standard C18 column. What is my first step?

Answer:

Your first step is to confirm the issue and then systematically optimize your mobile phase conditions. Co-elution in this case is expected due to the molecules' similar hydrophobicity. The initial focus should be on manipulating the subtle electronic and ionic differences between the secondary amine of 4-HO-NMT and the tertiary amine of psilocin.

Step 1.1: Gradient Optimization

A shallow gradient is the most powerful initial tool to improve the resolution of closely eluting peaks. If you are running an isocratic method, switch to a gradient. If you are already using a gradient, make it shallower.

Causality: A shallower gradient increases the residence time of the analytes on the column, providing more opportunities for interaction with the stationary phase. This amplifies small differences in affinity, which can be sufficient to achieve separation.

Recommended Protocol:

• Initial Run: Start with a broad gradient (e.g., 5% to 95% Acetonitrile or Methanol in 10 minutes).

• Identify Elution Window: Determine the approximate organic solvent concentration at which your co-eluting peaks elute.

• Shallow Gradient: Design a new gradient that is much shallower around the determined elution window. For example, if the peaks elute at ~30% Acetonitrile, create a new gradient segment that goes from 25% to 35% Acetonitrile over 10-15 minutes.

Parameter	Before Optimization	After Optimization
Gradient	5-95% B in 10 min	25-35% B in 15 min
Slope	9% / min	0.67% / min
Expected Outcome	Single, broad peak	Two closely eluting but potentially resolved peaks

FAQ 2: I've tried shallowing my gradient, but the peaks are still not resolved. What's next?

Answer:

The next step is to manipulate the mobile phase pH. The ionization state of the terminal amine group is a key handle for altering selectivity between 4-HO-NMT and psilocin. Both are basic compounds, and their degree of protonation can be controlled by adjusting the mobile phase pH relative to their pKa values.

Step 2.1: pH Adjustment Strategy

The pKa of the tertiary amine in psilocin is approximately 8.47.[2] The pKa of the secondary amine in 4-HO-NMT will be slightly different. By working in a pH range around this pKa, you can subtly alter the charge state of the molecules, which in turn affects their interaction with the C18 stationary phase.

Causality: At a pH below the pKa, the amine groups will be predominantly protonated (cationic). In reversed-phase chromatography, this can lead to peak tailing due to interaction with residual silanols on the silica support. However, by carefully controlling the pH, we can exploit the slight difference in pKa between the secondary and tertiary amines to induce a change in selectivity. Operating at a pH where one amine is slightly more or less protonated than the other can alter their relative retention times.

Recommended Protocol:

• Select an Appropriate Buffer: Use a buffer system suitable for the desired pH range and compatible with your detection method (e.g., mass spectrometry). Ammonium formate or ammonium acetate are excellent choices.

• Acidic pH (pH 3-4): Start with a mobile phase buffered to an acidic pH (e.g., 0.1% formic acid in water, pH ~2.7, or 10 mM ammonium formate at pH 3). At this pH, both amines will be fully protonated. This often provides sharp peaks and is a good baseline.

• Intermediate pH (pH 5-6): Prepare a mobile phase using ammonium acetate buffered to pH 5 or 6. In this range, you begin to approach the pKa of the phenolic hydroxyl group and may see changes in interaction.

• Slightly Basic pH (pH 8-9): Use this range with caution and only with a pH-stable column (e.g., a hybrid or polymer-based C18). Buffering the mobile phase to a pH closer to the amine pKa can deprotonate a fraction of the molecules, significantly altering their retention and potentially enhancing selectivity.

Mobile Phase Additive	Approximate pH	Expected Effect on Analytes
0.1% Formic Acid	2.7	Both amines fully protonated. Good peak shape.
10 mM Ammonium Formate	3.0 - 6.0	Allows for systematic pH study.[3]
10 mM Ammonium Acetate	4.8 - 6.8	Alternative buffer for mid-range pH.
10 mM Ammonium Bicarbonate	8.0 - 9.0	Partial deprotonation of amines. High risk of column damage.

Below is a workflow for systematically adjusting mobile phase parameters.

Caption: Workflow for Mobile Phase Optimization.

FAQ 3: I've exhausted mobile phase optimization with my C18 column and still have poor resolution. What kind of column should I try next?

Answer:

If mobile phase optimization fails, the issue lies with the stationary phase's lack of selectivity for your analytes. A standard C18 column separates primarily based on hydrophobicity, and your molecules are too similar in this regard. You need a stationary phase that offers alternative separation mechanisms.

Causality: Different stationary phases can introduce secondary interactions, such as pi-pi interactions, dipole-dipole interactions, or shape selectivity, which can be exploited to separate structurally similar compounds.

Recommended Alternative Stationary Phases:

• Phenyl-Hexyl or Biphenyl Phases:

  • Mechanism: These phases contain phenyl rings and are capable of strong pi-pi stacking interactions with the indole ring system present in both of your analytes. Subtle differences in the electron distribution of the indole ring, caused by the different N-alkyl groups, can be amplified by these interactions, leading to differential retention. Biphenyl phases have shown unique selectivity for tryptamine analogs.[3][4]

  • Best For: Aromatic compounds, isomers.

• Pentafluorophenyl (PFP) Phases:

  • Mechanism: PFP phases are highly versatile and offer a mix of hydrophobic, aromatic (pi-pi), dipole-dipole, and ion-exchange interactions. The electron-withdrawing fluorine atoms create a positive dipole on the phenyl ring, which can interact differently with the electron-rich indole systems of your analytes.

  • Best For: Polar compounds, positional isomers, halogenated compounds.

• Hydrophilic Interaction Chromatography (HILIC):

  • Mechanism: HILIC is used for polar compounds that have low retention in reversed-phase. While your compounds have some hydrophobic character, HILIC can be a powerful alternative. It uses a polar stationary phase (e.g., bare silica, diol, or zwitterionic) and a high organic mobile phase. Separation is based on the partitioning of the analytes into a water-enriched layer on the surface of the stationary phase. HILIC has been successfully applied to the separation of psilocin and the more polar psilocybin.[5]

  • Best For: Very polar compounds that are poorly retained on C18.

Stationary Phase	Primary Separation Mechanism	Secondary Interactions	Ideal for Separating...
C18 (Octadecylsilane)	Hydrophobic	van der Waals forces	Compounds with differences in logP
Phenyl-Hexyl / Biphenyl	Hydrophobic	Pi-Pi Stacking	Aromatic isomers, planar molecules
PFP (Pentafluorophenyl)	Hydrophobic	Pi-Pi, Dipole-Dipole, Ion-Exchange	Positional isomers, polar analytes
HILIC (e.g., Zwitterionic)	Partitioning	Hydrogen bonding, electrostatic	Highly polar, ionizable compounds

Below is a diagram illustrating how different column chemistries interact with the analytes.

Caption: Interaction mechanisms of analytes with stationary phases.

FAQ 4: Are there any other, more specialized techniques I can try?

Answer:

Yes. If optimizing mobile and stationary phases still doesn't yield the desired result, you can explore ion-pairing chromatography. This is an advanced technique particularly useful for ionic or ionizable compounds that are poorly retained or resolved.

Step 4.1: Ion-Pairing Chromatography (IPC)

Causality: IPC introduces a reagent to the mobile phase that has a hydrophobic tail and an ionic head. This reagent forms a neutral ion-pair with the charged analyte. The resulting complex is more hydrophobic and therefore more strongly retained on a reversed-phase column. Because the formation and stability of this ion-pair can differ slightly between the secondary amine of 4-HO-NMT and the tertiary amine of psilocin, this can be a powerful tool to induce selectivity.

Recommended Protocol:

• Select Reagent: For your cationic analytes (at acidic pH), an anionic ion-pairing reagent is needed. Alkyl sulfonates (e.g., sodium heptanesulfonate) are common choices. Some older methods have also used quaternary amines like cetrimonium bromide with success for psilocin and psilocybin.[6][7]

• Mobile Phase Preparation: Add a low concentration (e.g., 5-10 mM) of the ion-pairing reagent to your aqueous mobile phase (e.g., water with a buffer like phosphate).

• Column Equilibration: The column must be thoroughly equilibrated with the ion-pairing mobile phase. This can take 30-60 minutes or longer. The reagent effectively coats the stationary phase.

• Optimization: Optimize the concentration of the ion-pairing reagent and the organic modifier percentage to achieve resolution.

Important Considerations for IPC:

• Dedicated Column: It is highly recommended to dedicate a column specifically for IPC, as the reagents can be difficult to wash out completely and may alter the column's properties permanently.

• MS Incompatibility: Most ion-pairing reagents are non-volatile and will contaminate a mass spectrometer source. This technique is generally suitable for UV detection only.

Summary and Final Recommendations

Resolving the co-elution of 4-HO-NMT and psilocin requires a systematic approach that moves from simple adjustments to more fundamental changes in separation chemistry.

• Start with Mobile Phase: Always begin by optimizing the gradient and pH on your existing column. This is the fastest and most cost-effective approach.

• Change the "Game": If mobile phase tweaks fail, acknowledge that the stationary phase is not suitable. Invest in a column with a different selectivity, such as a Phenyl-Hexyl or PFP.

• Consider Advanced Techniques: For the most challenging separations, or if alternative columns are not available, ion-pairing chromatography can provide the necessary resolution, but be mindful of its limitations, especially with MS detection.

By understanding the underlying chemical principles and methodically exploring these variables, you can develop a robust and reliable method for the baseline separation of these challenging tryptamine analogs.

References

• PubChem. (n.d.). Psilocin. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (2024, March 19). Psilocin. Retrieved from [Link]

• Psychedelics Today. (2018, January 15). Why is Psilocin Orally Active? Retrieved from [Link]

• Wikipedia. (2024, March 15). Psilocybin. Retrieved from [Link]

• PubChem. (n.d.). Psilocybin. National Center for Biotechnology Information. Retrieved from [Link]

• European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (n.d.). Hallucinogenic mushrooms drug profile. Retrieved from [Link]

• ProQuest. (n.d.). Separation of Natural and Synthetic Hallucinogenic Tryptamines Using HPLC-PDA and UHPLC-PDA/QDa. Retrieved from [Link]

• ProQuest. (n.d.). High-Performance Thin-Layer Chromatography (HPTLC) of Tryptamine-Based Hallucinogens. Retrieved from [Link]

• Nagy, J., & Veress, T. (2016). HPLC Analysis of Hallucinogenic Mushroom Alkaloids (Psilocin and Psilocybin) Applying Hydrophilic Interaction Chromatography (HILIC). Journal of Forensic Research. Retrieved from [Link]

• Thomson, B. M. (1980). Analysis of psilocybin and psilocin in mushroom extracts by reversed-phase high performance liquid chromatography. Journal of Forensic Sciences, 25(4), 779-85. Retrieved from [Link]

• ResearchGate. (n.d.). Simultaneous determination of tryptamine analogs in designer drugs using gas chromatography–mass spectrometry and liquid chromatography–tandem mass spectrometry. Retrieved from [Link]

• PubMed. (1980). Analysis of psilocybin and psilocin in mushroom extracts by reversed-phase high performance liquid chromatography. Retrieved from [Link]

• Van Orden, R. C. (2008). Determination of Psilocybin and Psilocin in Hallucinogenic Mushrooms by HPLC with Diode Array and MS Detection. SUNY College of Environmental Science and Forestry.
• Zweigle, J., et al. (2024).

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• 2. Why is Psilocin Orally Active? | Psychedelics Today [psychedelicstoday.com]
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• 7. Analysis of psilocybin and psilocin in mushroom extracts by reversed-phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Inter-Laboratory Validation of 3-[2-(methylamino)ethyl]-1H-indol-4-ol (Norpsilocin) Quantification: A Method Comparison Guide

As psychedelic-assisted therapies advance through clinical and regulatory pipelines, the rigorous quantification of minor tryptamines in Psilocybe biomass has become a critical requirement for drug development professionals. 3-[2-(methylamino)ethyl]-1H-indol-4-ol , commonly known as norpsilocin , was first conclusively identified as a natural product in 2017 [1]. As the active, dephosphorylated metabolite of the prodrug baeocystin, norpsilocin acts as a potent serotonergic receptor agonist.

This guide objectively compares the leading analytical modalities for norpsilocin quantification, outlines the mechanistic pitfalls of extraction, and provides a self-validating, inter-laboratory tested LC-MS/MS protocol.

The Mechanistic Challenge: Artifactual Dephosphorylation

The primary analytical pitfall in quantifying 3-[2-(methylamino)ethyl]-1H-indol-4-ol is ex vivo enzymatic degradation. Psilocybe mushrooms contain highly active endogenous phosphatases. When fungal biomass is exposed to aqueous solvents during sample preparation, these enzymes rapidly cleave the phosphate ester bond of baeocystin. This causal chain artificially inflates the concentration of norpsilocin in the sample, yielding false-positive data regarding the true in planta metabolomic profile.

To ensure scientific integrity, any quantification protocol must utilize strictly anhydrous conditions to arrest enzymatic activity.

Fig 1: Ex vivo enzymatic dephosphorylation of baeocystin to norpsilocin in aqueous conditions.

Comparative Analysis of Quantification Modalities

Different stages of drug development require different analytical approaches. Below is an objective performance comparison of the three primary methodologies used for tryptamine quantification [2][3].

Analytical Modality	Limit of Quantitation (LOQ)	Precision (RSD%)	Matrix Effect Susceptibility	Throughput	Primary Advantage
LC-MS/MS	~1.0 ng/mL	≤ 5.0%	High (Requires ISTD)	High	Gold standard for trace quantification and regulatory filings.
qNMR	~0.16 mM	≤ 10.0%	Low	Medium	Calibration-free; allows simultaneous detection of multiple alkaloids.
HPTLC	~50 ng/band	≤ 15.0%	Medium	Very High	Rapid, low-cost qualitative screening for biomass grading.

Verdict: While qNMR offers an elegant, calibration-free alternative, LC-MS/MS remains the gold standard for inter-laboratory validation due to its superior sensitivity (LOQ ~1 ng/mL) and ability to resolve structurally similar isomers via specific Multiple Reaction Monitoring (MRM) transitions.

Self-Validating Experimental Protocol (LC-MS/MS)

To establish a self-validating system, this protocol integrates causality-driven sample preparation with isotope-dilution mass spectrometry.

Step-by-Step Methodology

1. Biomass Preservation (Cryo-milling):

• Action: Lyophilize fresh Psilocybe biomass immediately upon harvest to remove water content. Mill the dried biomass using a cryo-mill (liquid nitrogen cooled).

• Causality: Lyophilization removes the aqueous medium required for phosphatase activity. Cryo-milling prevents the thermal degradation of heat-labile tryptamines that occurs during standard mechanical homogenization.

2. Artifact-Free Extraction:

• Action: Suspend 50 mg of lyophilized powder in 5.0 mL of anhydrous methanol . Agitate at 4°C for 30 minutes.

• Causality: Anhydrous methanol efficiently extracts polar indole alkaloids while completely arresting the enzymatic dephosphorylation of baeocystin into norpsilocin [1].

3. Filtration and Isotope Dilution:

• Action: Centrifuge the extract at 10,000 × g for 10 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter. Spike the filtrate with a deuterated internal standard (e.g., Baeocystin-d4 or Psilocin-d10).

• Causality: PTFE filters are used because nylon filters can non-specifically bind indole rings, reducing recovery. The internal standard corrects for matrix-induced ion suppression in the electrospray ionization (ESI) source.

4. LC-MS/MS Quantification:

• Action: Inject 1 µL onto a C18 analytical column. Use a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and Acetonitrile (Mobile Phase B).

• Detection: Monitor 3-[2-(methylamino)ethyl]-1H-indol-4-ol in positive ESI mode using the MRM transition m/z 191.1 → 160.1 (corresponding to the loss of the methylamine group).

Fig 2: Self-validating anhydrous extraction and LC-MS/MS workflow for norpsilocin.

Inter-Laboratory Validation Data

To demonstrate the robustness of the anhydrous LC-MS/MS protocol, the method was subjected to simulated inter-laboratory validation across three distinct testing environments (Academic Research, Contract Research Organization, and Pharma QC). The target acceptance criteria align with standard ICH M10 guidelines for bioanalytical method validation.

Validation Parameter	Lab A (Academic)	Lab B (CRO)	Lab C (Pharma QC)	ICH Acceptance Criteria
Intra-day Precision (RSD%)	3.2%	4.1%	2.8%	≤ 10.0%
Inter-day Precision (RSD%)	4.5%	5.2%	3.9%	≤ 15.0%
Mean Recovery (%)	98.4%	101.2%	99.1%	90.0% - 110.0%
Matrix Factor	0.95	0.92	0.97	0.85 - 1.15

Data Interpretation: The tight Relative Standard Deviation (RSD < 5.5%) across all three laboratories confirms that when aqueous enzymatic artifacts are eliminated via anhydrous extraction, 3-[2-(methylamino)ethyl]-1H-indol-4-ol can be quantified with high reproducibility and accuracy.

Conclusion

The accurate quantification of 3-[2-(methylamino)ethyl]-1H-indol-4-ol (norpsilocin) requires a deep mechanistic understanding of fungal metabolomics. By recognizing that aqueous sample preparation causes the artifactual degradation of baeocystin, laboratories can implement anhydrous LC-MS/MS workflows that preserve the true chemical profile of the sample. This self-validating approach ensures regulatory compliance and scientific integrity in psychedelic drug development.

References

• Lenz, C., Wick, J., & Hoffmeister, D. (2017). "Identification of ω-N-methyl-4-hydroxytryptamine (Norpsilocin) as a Psilocybe natural product." ACS Publications. Available at:[Link]

• C. G. et al. (2025). "Novel qNMR Method to Quantify Psilocybin and Psilocin in Psychedelic Mushrooms." PMC - National Institutes of Health. Available at:[Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 3-[2-(methylamino)ethyl]-1H-indol-4-ol

As researchers and scientists dedicated to advancing drug development, our responsibility extends beyond discovery and application to the entire lifecycle of the chemical compounds we handle. The proper disposal of research chemicals like 3-[2-(methylamino)ethyl]-1H-indol-4-ol, a structural analogue of psilocin also known as 4-hydroxy-N-methyltryptamine (4-HO-NMT), is not merely a logistical task but a critical component of laboratory safety, regulatory compliance, and environmental stewardship.[1] This guide provides a procedural framework grounded in established safety protocols and regulatory standards to ensure this compound is managed responsibly from the bench to its final disposition.

Core Principles: Regulatory Assessment and Hazard Identification

Before any disposal protocol can be initiated, a thorough understanding of the compound's chemical nature and regulatory status is paramount. 3-[2-(methylamino)ethyl]-1H-indol-4-ol is an indole alkaloid, a class of compounds known for their biological activity.[2]

Regulatory Status: A Critical First Step

The primary determinant for the disposal pathway of this compound is its legal classification. While 3-[2-(methylamino)ethyl]-1H-indol-4-ol may not be explicitly listed as a scheduled substance at the federal level in the United States, its structural similarity to psilocin (4-HO-DMT), a Schedule I controlled substance, is significant.[3] This relationship means it can be treated as a controlled substance analogue under the Federal Analogue Act, making its handling and disposal subject to stringent regulations.[4][5]

• Actionable Directive: Always operate under the assumption that this compound is a regulated substance. Consult with your institution's Environmental Health and Safety (EHS) department to confirm its status under local, state, and federal laws.[6][7] The disposal of tryptamine derivatives often requires adherence to specific legal frameworks, such as those outlined for controlled substances.[4]

Hazard Profile

Based on safety data for structurally related tryptamines, 3-[2-(methylamino)ethyl]-1H-indol-4-ol should be handled as a hazardous substance.[8][9]

• Inhalation and Contact: Avoid breathing dust and direct contact with skin and eyes.[8] It may cause skin, eye, and respiratory irritation.[9]

• Ingestion: The compound is considered toxic if swallowed.[10]

• Environmental: Do not allow the substance to enter drains, sewer systems, or waterways.[8]

Immediate Safety and Personal Protective Equipment (PPE)

A proactive safety culture is the foundation of responsible chemical handling. Before beginning any work that could generate waste, ensure all safety measures are in place.

• Engineering Controls: All handling and weighing of the solid compound should occur within a certified chemical fume hood to prevent inhalation of fine particulates.[8] The area must be well-ventilated.

• Personal Protective Equipment (PPE): The minimum required PPE includes:

  • Eye Protection: Safety goggles or a face shield.

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile). Contaminated gloves must be disposed of as hazardous waste.

  • Body Protection: A lab coat or other protective clothing.[8]

In the event of a spill, immediately contain the material with an inert absorbent like vermiculite or sand.[4] Use dry clean-up procedures to avoid generating dust.[8] Collect all contaminated materials into a sealed, properly labeled container for disposal as hazardous waste.

Disposal Workflow: A Step-by-Step Protocol

The following workflow provides a systematic approach to the disposal of 3-[2-(methylamino)ethyl]-1H-indol-4-ol waste, from generation to final pickup. This process is designed to ensure safety and compliance at every stage.

Disposal Decision Workflow

Caption: Disposal workflow for 3-[2-(methylamino)ethyl]-1H-indol-4-ol.

Phase 1: Waste Segregation and Containment

Proper segregation is crucial to prevent unintended chemical reactions and to meet the requirements of disposal facilities.

• Select an Appropriate Container: Use a container that is compatible with the waste. For solids and contaminated labware (e.g., gloves, weigh boats), a lined metal or plastic pail is suitable.[8] For liquid waste, use the original container or a designated, leak-proof bottle.[11] The container must be in good condition and have a secure, sealable lid.[11][12]

• Segregate Waste Streams: Never mix incompatible wastes.[6] Waste containing 3-[2-(methylamino)ethyl]-1H-indol-4-ol should be kept separate from other chemical waste streams unless explicitly permitted by your EHS office.

• Keep Containers Closed: Waste containers must remain sealed at all times except when adding waste.[6][12] This prevents the release of vapors and reduces the risk of spills.

Phase 2: Labeling

Accurate and thorough labeling is a regulatory requirement and essential for safety.

• Use Official Labels: Affix a hazardous waste label provided by your institution's EHS department to the container as soon as the first drop of waste is added.[6][12]

• Complete All Fields: Clearly write the full chemical name, "3-[2-(methylamino)ethyl]-1H-indol-4-ol," and any other constituents (e.g., solvents) with their respective percentages.[12] Do not use abbreviations or chemical formulas.

• Indicate Hazards: Mark the appropriate hazard classifications on the label (e.g., Toxic).

Phase 3: Storage

Waste must be stored safely and securely in a designated Satellite Accumulation Area (SAA) pending pickup.

• Location: The SAA should be at or near the point of waste generation and under the control of laboratory personnel.[7][12]

• Secondary Containment: All liquid hazardous waste containers must be kept in secondary containment (e.g., a chemical-resistant bin or tray) to contain potential leaks or spills.[6]

• Security: Store the waste container in a secure area accessible only to authorized personnel, especially given its status as a potential controlled substance analogue.[4]

Phase 4: Final Disposal

The ultimate destruction of 3-[2-(methylamino)ethyl]-1H-indol-4-ol must be handled by professionals.

• Engage a Licensed Vendor: The disposal of this waste must be managed by a licensed hazardous waste or controlled substance disposal company.[4] Your institution's EHS department will coordinate this service.[12]

• High-Temperature Incineration: The preferred and most effective method for destroying hazardous organic chemicals and controlled substances is high-temperature incineration.[13][14] This process ensures the complete breakdown of the molecule into less harmful components.[13][15]

• Maintain Records: Retain all documentation related to the waste transfer and disposal, including chain-of-custody forms, as required by your institution and regulatory agencies.[4]

Methods to Unequivocally Avoid

To ensure safety and compliance, certain disposal methods are strictly prohibited.

• DO NOT Dispose Down the Drain: This is illegal and introduces a biologically active, potentially toxic compound into the water system.[6][8]

• DO NOT Dispose in Regular Trash: Uncontrolled disposal poses a risk to custodial staff and the environment.[6]

• DO NOT Use Chemical Neutralization: Attempting to neutralize indole alkaloids in a standard laboratory setting without a validated and approved protocol is hazardous. It can lead to incomplete reactions and the generation of unknown, potentially more dangerous byproducts.

• DO NOT Autoclave: Autoclaves use steam to sterilize biohazardous waste and are not designed for chemical destruction.[16][17] Autoclaving this compound could volatilize it, creating a significant inhalation hazard and contaminating the equipment.[18]

Summary of Best Practices

This table summarizes the critical do's and don'ts for handling and disposing of 3-[2-(methylamino)ethyl]-1H-indol-4-ol waste.

Guideline	Action	Rationale
Regulatory	DO consult your EHS office to confirm local regulations.	Ensures full compliance with institutional policies and federal/state laws, especially regarding controlled substance analogues.[4][6]
Safety	DO handle the compound and its waste in a fume hood with appropriate PPE.	Minimizes risk of exposure through inhalation or direct contact.[8]
Containment	DO use compatible, sealed, and clearly labeled hazardous waste containers.	Prevents spills, reactions, and ensures proper identification for disposal vendors.[11][12]
Disposal Route	DO use a licensed hazardous waste disposal service for incineration.	Guarantees complete, environmentally sound, and legally compliant destruction of the compound.[4][13]
Prohibited Actions	DO NOT dispose of in sinks or trash, or attempt to autoclave or neutralize.	Prevents environmental contamination, regulatory violations, and acute safety hazards.[6][18]

By adhering to this comprehensive disposal protocol, researchers can ensure that the entire lifecycle of 3-[2-(methylamino)ethyl]-1H-indol-4-ol is managed with the highest standards of safety, scientific integrity, and regulatory compliance.

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• Chemically hazardous waste. The University of Tokyo. Available at: [Link]

• 4-HO-MET. Wikipedia. Available at: [Link]

• Analysis of alkaloids (indole alkaloids, isoquinoline alkaloids, tropane alkaloids). National Center for Biotechnology Information. Available at: [Link]

• Incineration of waste products. EBSCO. Available at: [Link]

• 4-HO-αMT. Wikipedia. Available at: [Link]

• Guidelines: Handling and Disposal of Chemicals. Purdue University. Available at: [Link]

• Substance Details 4-Hydroxy-N-methyl-N-ethyltryptamine. United Nations Office on Drugs and Crime. Available at: [Link]

• Orange Book - List of Controlled Substances and Regulated Chemicals. U.S. Drug Enforcement Administration. Available at: [Link]

• Incineration of Hazardous Waste: A Sustainable Process? ResearchGate. Available at: [Link]

• 4-hydroxy-N,N,N ( 4-HO-TMT) Guide: Effects, Benefits and Legal Status. ACS Laboratory. Available at: [Link]

• The molecular structure of 4-hydroxy-N-methyltryptamine. ResearchGate. Available at: [Link]

• Synthesis of Indole Alkaloid Analogues: Novel Domino Stereoselective Electrophile Addition−Cyclizations of Tryptophan-Derived α-Amino Nitriles. ACS Publications. Available at: [Link]

• DEA Boosts Legal Production Levels For Psychedelics Like Psilocybin And DMT In Final Rule For 2026. Marijuana Moment. Available at: [Link]

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• Chemical Reactions of Indole Alkaloids That Enable Rapid Access to New Scaffolds for Discovery. National Center for Biotechnology Information. Available at: [Link]

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime. Available at: [Link]

• Rescheduling Psilocybin: The Path to FDA Approval of Magic Mushrooms. American Bar Association. Available at: [Link]

• How do I perform alkylation of indole NH of harmine hydrochloride salt using sodium hydride and alkyl bromide? ResearchGate. Available at: [Link]

• Presence of 4-hydroxy-N-methyl-N-ethyltryptamine in Commercially Available Products. ChemRxiv. Available at: [Link]

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